Technical Documentation Center

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Core Science & Biosynthesis

Foundational

Advanced Chemical Profiling and Synthetic Utility of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Executive Summary In contemporary medicinal chemistry, escaping "flatland"—the over-reliance on planar, sp2-hybridized aromatic rings—has become a primary directive to improve the clinical success rates of drug candidate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, escaping "flatland"—the over-reliance on planar, sp2-hybridized aromatic rings—has become a primary directive to improve the clinical success rates of drug candidates. Spirocyclic scaffolds, characterized by their high fraction of sp3-hybridized carbons ( Fsp3​ ), offer profound advantages in conformational rigidity, aqueous solubility, and metabolic stability.

This whitepaper provides an in-depth technical analysis of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5) [1]. As a highly versatile, conformationally restricted building block, this molecule features a protected pyrrolidine nitrogen and a secondary alcohol, enabling orthogonal functionalization. This guide details its physicochemical properties, structural dynamics, and field-proven synthetic protocols for downstream drug development.

Physicochemical Profiling & Structural Dynamics

The 1-azaspiro[4.4]nonane core essentially consists of a pyrrolidine ring fused at the 2-position to a cyclopentane ring via a single spiro carbon. The presence of the tert-butyloxycarbonyl (Boc) group at the nitrogen provides lipophilicity and stability during basic or nucleophilic reactions, while the 6-hydroxyl group serves as the primary vector for diversification.

Quantitative Data Summary
PropertyValueCausality / Significance in Design
Chemical Name tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylateStandard IUPAC nomenclature.
CAS Registry Number 2306270-91-5Unique identifier for procurement and safety tracking[1].
Molecular Formula C13H23NO3Indicates high saturation ( Fsp3​ = 0.92), ideal for 3D spatial binding.
Molecular Weight 241.33 g/mol Low molecular weight allows for downstream additions without violating Lipinski's Rule of 5.
Functional Groups N-Boc, Secondary AlcoholEnables orthogonal synthetic strategies (deprotection vs. substitution).
Physical State Solid / Crystalline PowderFavorable for long-term storage under inert atmosphere[2].
Pharmacological Design Logic

The integration of the spiro[4.4]nonane system is not merely structural; it is functionally driven. The spiro center restricts the rotational degrees of freedom, locking the molecule into a specific 3D vector. This rigidity reduces the entropic penalty upon binding to a target protein, often resulting in higher affinity compared to flexible linear analogs.

G A Spirocyclic Core (1-azaspiro[4.4]nonane) B High Fsp3 Character A->B C Conformational Rigidity A->C D Improved Aqueous Solubility B->D E Reduced Off-Target Binding C->E F Enhanced Metabolic Stability C->F

Pharmacokinetic advantages of integrating the 1-azaspiro[4.4]nonane core.

Synthetic Methodologies & Downstream Functionalization

To leverage this building block in library synthesis, researchers must employ highly selective reactions. The following protocols are engineered for high yield, self-validation, and preservation of the spirocyclic integrity.

Workflow Visualization

G A tert-Butyl 6-hydroxy- 1-azaspiro[4.4]nonane -1-carboxylate B Free Amine Salt (HCl or TFA) A->B Acidic Deprotection (HCl/Dioxane) C 6-Oxo Derivative (Ketone) A->C Mild Oxidation (DMP/DCM) D 6-Substituted Core (Azide/Amine/Ether) A->D Mitsunobu Reaction (DEAD/PPh3)

Orthogonal synthetic functionalization pathways of the spirocyclic building block.
Protocol 1: Mild Oxidation to the 6-Oxo Derivative

Converting the secondary alcohol to a ketone is a critical step for subsequent reductive aminations or Grignard additions.

Scientific Rationale: We utilize Dess-Martin Periodinane (DMP) rather than Jones reagent. The spirocyclic core can be sensitive to harsh, highly acidic aqueous conditions (which may trigger ring-opening or Boc-cleavage). DMP offers a mild, anhydrous alternative that operates at room temperature.

Step-by-Step Methodology:

  • Preparation: Dissolve tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M concentration) under an argon atmosphere.

  • Addition: Cool the reaction mixture to 0 °C. Add Dess-Martin Periodinane (1.5 eq) portion-wise to control the mild exotherm.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Monitor via TLC (staining with Ninhydrin or PMA, as the molecule lacks UV chromophores).

  • Quenching (Critical Step): Dilute with a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ . Causality: Thiosulfate reduces unreacted DMP and its iodine byproducts, preventing explosive hazards and facilitating a clean phase separation.

  • Extraction: Stir vigorously for 30 minutes until the organic layer is clear. Extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol 2: N-Boc Deprotection to the Free Amine

For coupling the pyrrolidine nitrogen to electrophiles (e.g., forming amides or sulfonamides), the Boc group must be removed.

Scientific Rationale: We recommend 4M HCl in Dioxane over Trifluoroacetic acid (TFA). While TFA is standard, it yields a hygroscopic trifluoroacetate salt. HCl in Dioxane typically precipitates the amine hydrochloride directly as a stable, easy-to-handle solid, bypassing the need for complex free-basing or lyophilization.

Step-by-Step Methodology:

  • Preparation: Dissolve the starting material (1.0 eq) in a minimal amount of anhydrous DCM.

  • Cleavage: Add 4M HCl in Dioxane (10.0 eq). Stir at room temperature for 1-2 hours. Causality: The highly concentrated acid protonates the carbamate oxygen, leading to the expulsion of a stable tert-butyl cation (which eliminates to isobutylene gas) and carbon dioxide.

  • Isolation: Concentrate the mixture in vacuo to remove DCM and excess HCl.

  • Trituration: Suspend the resulting crude residue in cold diethyl ether. Stir for 10 minutes, then filter. Causality: Diethyl ether solubilizes non-polar organic impurities (like residual tert-butanol or polymeric byproducts) while the polar amine hydrochloride salt remains completely insoluble, yielding high-purity product without column chromatography.

Safety and Regulatory Considerations

While specific toxicological data for CAS 2306270-91-5 is limited, structural analogs such as the 4-hydroxy isomer (CAS 1909337-72-9) provide a reliable baseline for hazard classification[3].

  • Skin & Eye Irritation: Compounds in this class are typically classified under Hazard Codes H315 (Skin Irritation) and H319 (Eye Irritation 2A)[3].

  • Handling: Standard laboratory PPE (nitrile gloves, safety goggles, and a fume hood) is mandatory. STOT SE 3 (Specific target organ toxicity — single exposure) warnings for respiratory irritation often apply to spirocyclic amines[3].

  • Storage: The compound should be stored under an inert atmosphere (Nitrogen or Argon) at 2-8 °C to prevent gradual degradation or oxidation of the secondary alcohol[2].

References

  • Chemical Substance Information: tert-butyl 4-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Source: NextSDS URL:[Link] Note: Utilized for predictive hazard classification and safety handling protocols.

  • PubChem Compound Summary for CID 42614573 (1,7-Diaza-spiro(4.4)nonane-1-carboxylic acid tert-butyl ester) Source: National Center for Biotechnology Information (NCBI) URL:[Link] Note: Referenced for baseline physicochemical properties of spiro[4.4]nonane Boc-protected systems.

Sources

Exploratory

A Comprehensive Technical Guide to the NMR Spectroscopic Analysis of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

An in-depth technical guide on the NMR spectroscopy data for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate, targeted at researchers, scientists, and drug development professionals, is provided below. This guid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the NMR spectroscopy data for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate, targeted at researchers, scientists, and drug development professionals, is provided below. This guide offers full editorial control over its structure, emphasizing scientific integrity and providing detailed, field-proven insights.

Abstract

This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectroscopy data for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of the molecule's ¹H and ¹³C NMR spectra. We will explore the underlying principles guiding spectral interpretation, including chemical shift assignments, coupling constant analysis, and the application of two-dimensional NMR techniques for unambiguous structural elucidation. This guide emphasizes the causality behind experimental choices and provides field-proven insights to ensure data integrity and reproducibility. All protocols and interpretations are grounded in authoritative sources to uphold the highest standards of scientific accuracy.

Introduction: The Structural Significance of Azaspirocyclic Scaffolds

Spirocyclic systems, particularly those incorporating nitrogen atoms (azaspirocycles), are privileged scaffolds in medicinal chemistry. Their rigid, three-dimensional architecture provides a unique conformational landscape that allows for precise spatial orientation of functional groups, making them attractive for designing novel therapeutics with enhanced selectivity and metabolic stability. tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a key building block in this class, featuring a spiro-center, a carbamate-protected nitrogen, and a hydroxyl group, all of which present distinct challenges and opportunities for structural characterization.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous determination of the constitution and stereochemistry of such molecules in solution. The complexity of the overlapping signals in the aliphatic region of the spirocyclic core necessitates a multi-faceted NMR approach, combining 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments. This guide will walk through the complete process of acquiring and interpreting high-quality NMR data for this specific molecule.

Predicted ¹H and ¹³C NMR Spectral Data

The interpretation of the NMR spectra for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate requires a systematic approach to assign each proton and carbon signal. The presence of the bulky tert-butyl group, the spirocyclic core, and the hydroxyl-bearing stereocenter leads to a complex but decipherable set of resonances.

¹H NMR Spectroscopy: A Detailed Assignment

The proton NMR spectrum is characterized by several key regions. The most downfield signals correspond to the protons adjacent to the nitrogen and oxygen atoms, while the aliphatic protons of the two rings produce a complex, overlapping multiplet pattern.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constants (J, Hz)Notes
-C(CH₃)₃ (Boc)~1.45singlet (s)N/A9 protons, characteristic sharp singlet due to free rotation.
CH₂ (C8, C9)1.60 - 1.90multiplet (m)-Diastereotopic protons of the cyclopentane ring, significant overlap.
CH₂ (C7)1.90 - 2.10multiplet (m)-Diastereotopic protons adjacent to the hydroxyl-bearing carbon.
CH₂ (C2, C3)1.95 - 2.20multiplet (m)-Diastereotopic protons of the pyrrolidine ring, influenced by the nitrogen.
CH-OH (C6)~4.10multiplet (m)-Chemical shift is sensitive to solvent and concentration.
N-CH₂ (C4)3.20 - 3.50multiplet (m)-Protons adjacent to the carbamate nitrogen, diastereotopic and complex.
OHVariablebroad singlet (br s)N/AExchangeable proton; its visibility and shift depend on solvent and purity.

Causality of Assignments:

  • The tert-Butyl Singlet: The nine protons of the tert-butyl group are chemically and magnetically equivalent due to rapid rotation around the C-C bonds, resulting in a single, intense peak at approximately 1.45 ppm. This signal serves as a convenient internal reference for integration.

  • Diastereotopic Protons: The spirocyclic core is chiral, rendering the geminal protons on the CH₂ groups of both rings diastereotopic. This means they are chemically non-equivalent and will resonate at different frequencies and exhibit coupling to each other (geminal coupling) as well as to adjacent protons (vicinal coupling), leading to complex multiplets.[1]

  • Downfield Shifts: Protons attached to carbons bearing electronegative atoms (N and O) are deshielded and appear at lower field (higher ppm values). The N-CH₂ protons (C4) are typically found in the 3.20-3.50 ppm range, while the CH-OH proton (C6) is further downfield around 4.10 ppm.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Notes
-C(C H₃)₃ (Boc)~28.5Intense signal due to 3 equivalent methyl carbons.
C H₂ (C3)~24.0Pyrrolidine ring.
C H₂ (C8)~26.0Cyclopentane ring.
C H₂ (C9)~35.0Cyclopentane ring.
C H₂ (C7)~39.0Adjacent to the hydroxyl-bearing carbon.
C H₂ (C2)~40.0Pyrrolidine ring.
N-C H₂ (C4)~47.0Adjacent to the carbamate nitrogen.
Spirocenter (C 5)~70.0Quaternary carbon, typically a weaker signal.
C (CH₃)₃ (Boc)~79.0Quaternary carbon of the Boc group.
C H-OH (C6)~75.0Carbon bearing the hydroxyl group.
C =O (Boc)~155.0Carbonyl carbon, most downfield signal.

Expertise in Interpretation:

  • The chemical shifts are predicted based on standard values for similar functional groups and structural motifs. The spiro-carbon (C5) is a quaternary center and is expected to have a relatively high chemical shift due to its strained environment and substitution pattern. The carbonyl carbon of the Boc protecting group is characteristically found in the 155 ppm region.

Advanced 2D NMR Techniques for Unambiguous Assignment

While 1D NMR provides a foundational dataset, the significant signal overlap in the aliphatic region necessitates the use of 2D NMR experiments to confidently assign the structure.

COSY (Correlation Spectroscopy)

The ¹H-¹H COSY experiment is fundamental for establishing proton-proton coupling networks.[2] It reveals which protons are vicinally coupled (typically separated by three bonds). In our target molecule, COSY correlations will be crucial for tracing the connectivity within the pyrrolidine and cyclopentane rings. For instance, the CH-OH proton at C6 should show a cross-peak to the adjacent CH₂ protons at C7, which in turn will correlate with the CH₂ protons at C8, and so on, allowing for a step-wise "walk" around the rings.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates proton signals with their directly attached carbon atoms (one-bond ¹H-¹³C correlation).[2][3][4] This is an exceptionally powerful technique for assigning carbon signals based on the more easily interpretable proton spectrum. Each CH, CH₂, or CH₃ group will give rise to a cross-peak connecting its ¹H and ¹³C chemical shifts. For example, the proton signal at ~4.10 ppm (H6) will correlate with the carbon signal at ~75.0 ppm (C6), definitively linking them. This experiment is invaluable for resolving overlap in the crowded aliphatic region of the ¹H spectrum by spreading the signals out in the ¹³C dimension.[2]

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment detects longer-range correlations between protons and carbons, typically over two or three bonds (²JCH and ³JCH).[3][5] This is vital for piecing together the molecular fragments identified by COSY and HSQC. Key HMBC correlations would include:

  • Correlations from the tert-butyl protons (~1.45 ppm) to the quaternary Boc carbon (~79.0 ppm) and the carbonyl carbon (~155.0 ppm).

  • Correlations from the N-CH₂ protons (H4) to the spiro-carbon (C5) and the pyrrolidine carbons (C2, C3).

  • Correlations from the CH-OH proton (H6) to the spiro-carbon (C5) and the cyclopentane carbons (C7, C9).

These correlations bridge non-protonated (quaternary) carbons and connect the different spin systems, providing conclusive evidence for the overall carbon skeleton.

Diagram: Logical Workflow for NMR Structural Elucidation

NMR_Workflow cluster_1D 1D NMR Experiments cluster_2D 2D NMR Experiments cluster_Analysis Data Analysis & Structure Confirmation H1_NMR ¹H NMR Assign_H Proton Assignments & Coupling Networks H1_NMR->Assign_H C13_NMR ¹³C NMR Assign_C Direct C-H Assignment C13_NMR->Assign_C COSY ¹H-¹H COSY COSY->Assign_H HSQC ¹H-¹³C HSQC HSQC->Assign_C HMBC ¹H-¹³C HMBC Connect Connect Fragments & Quaternary Carbons HMBC->Connect Assign_H->COSY Assign_H->Assign_C via HSQC Structure Final Structure Confirmation Assign_H->Structure Assign_C->HSQC Assign_C->Connect via HMBC Connect->HMBC Connect->Structure

Caption: Workflow for structural elucidation using 1D and 2D NMR.

Experimental Protocol: A Self-Validating System

To ensure the acquisition of high-quality, reproducible NMR data, the following protocol should be strictly adhered to.

Sample Preparation
  • Analyte Purity: Ensure the sample of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is of high purity (>95%), as impurities can complicate spectral analysis.[6] Residual synthesis solvents or reagents should be removed under high vacuum.

  • Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice as it is a common solvent for organic molecules. If proton exchange of the OH group is problematic, deuterated dimethyl sulfoxide (DMSO-d₆) can be used, which often sharpens hydroxyl and amine protons.

  • Concentration: Weigh approximately 5-10 mg of the compound directly into a clean, dry NMR tube.

  • Solvation: Add ~0.6 mL of the chosen deuterated solvent.

  • Internal Standard: Tetramethylsilane (TMS) is typically pre-added to deuterated solvents by the manufacturer and serves as the internal reference (δ = 0.00 ppm). Verify its presence.

  • Homogenization: Cap the NMR tube and gently invert it several times to ensure complete dissolution and a homogeneous solution. A brief sonication can be used if necessary.

NMR Instrument Calibration & Data Acquisition
  • Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe is recommended for achieving adequate signal dispersion.

  • Tuning and Matching: Before acquisition, the probe must be tuned to the frequencies of ¹H and ¹³C and matched to the impedance of the instrument for the specific sample. This maximizes sensitivity.

  • Locking and Shimming: The instrument's lock system should be engaged on the deuterium signal of the solvent to compensate for magnetic field drift. The magnetic field homogeneity must be optimized by shimming on the sample to achieve sharp, symmetrical peaks.

1D NMR Acquisition Parameters
  • ¹H NMR:

    • Pulse Program: Standard single-pulse (zg30).

    • Spectral Width: ~16 ppm (centered around 6 ppm).

    • Acquisition Time: ~3-4 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 16 (increase for dilute samples).

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled single-pulse (zgpg30).

    • Spectral Width: ~240 ppm (centered around 100 ppm).

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 1024 or more, as ¹³C is an insensitive nucleus.

2D NMR Acquisition Parameters (General)
  • COSY (gCOSY): Standard gradient-selected COSY. Typically acquired with 2048 points in the direct dimension (F2) and 256-512 increments in the indirect dimension (F1).

  • HSQC (hsqcedetgpsisp2.2): Gradient-selected, edited HSQC for multiplicity information (CH/CH₃ positive, CH₂ negative). Use a ¹JCH coupling constant of ~145 Hz.

  • HMBC (hmbcgplpndqf): Gradient-selected HMBC. Optimize for a long-range coupling constant (ⁿJCH) of 8 Hz. This value is a good compromise for detecting both ²JCH and ³JCH correlations.

Data Processing and Interpretation

  • Fourier Transformation: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

  • Phasing and Baseline Correction: Manually phase the spectra to ensure all peaks are in pure absorption mode. Apply an automatic baseline correction.

  • Referencing: Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Reference the ¹³C spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

  • Integration and Peak Picking: Integrate the ¹H spectrum to determine the relative number of protons for each signal. Pick all relevant peaks in both 1D and 2D spectra.

  • Correlation Analysis: Systematically analyze the cross-peaks in the COSY, HSQC, and HMBC spectra to build the structural fragments and assemble the final molecule, as outlined in Section 3.

Diagram: Molecular Structure with Numbering Scheme

Caption: Numbering scheme for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate.

Conclusion

The structural elucidation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a prime example of the necessity of a comprehensive, multi-technique NMR approach. While 1D spectra provide an initial overview, the inherent complexity and signal overlap of the spirocyclic core demand the resolving power and connectivity information provided by 2D COSY, HSQC, and HMBC experiments. By following a robust experimental protocol and a logical interpretation workflow, researchers can achieve unambiguous assignment of all proton and carbon resonances, ensuring the structural integrity of this valuable synthetic building block. This guide provides the foundational knowledge and practical steps necessary to confidently perform and interpret these critical experiments.

References

  • Castañar, L., & Parella, T. (2015). Recent Advances in Small Molecule NMR: Improved HSQC and HSQMBC Experiments. Annual Reports on NMR Spectroscopy, 84, 163–232. [Link]

  • Martin, G. E., & Williamson, R. T. (2015). The role of NMR in structure elucidation of small molecules and natural products. Magnetic Resonance in Chemistry, 53(8), 589-590. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

  • Wikipedia contributors. (2024). Two-dimensional nuclear magnetic resonance spectroscopy. Wikipedia, The Free Encyclopedia. [Link]

  • University of Durham. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • Reich, H. J. (n.d.). Structure Determination using NMR Spectroscopy. University of Wisconsin. [Link]

Sources

Foundational

The 1-Azaspiro[4.4]nonane Scaffold in Modern Drug Discovery: Synthesis, Pharmacology, and Translational Potential

Executive Summary The 1-azaspiro[4.4]nonane ring system is a privileged bicyclic scaffold characterized by a spirocyclic quaternary carbon atom shared between a pyrrolidine ring and a cyclopentane ring. This rigid, three...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-azaspiro[4.4]nonane ring system is a privileged bicyclic scaffold characterized by a spirocyclic quaternary carbon atom shared between a pyrrolidine ring and a cyclopentane ring. This rigid, three-dimensional architecture provides a unique topographical framework that restricts conformational degrees of freedom, locking pharmacophores into a precise vector space. This pre-organization minimizes the entropic penalty upon target binding, leading to enhanced affinity and selectivity compared to flexible acyclic counterparts. This technical guide explores the pharmacological significance, mechanistic pathways, and advanced synthetic methodologies associated with the 1-azaspiro[4.4]nonane scaffold in modern medicinal chemistry.

Structural and Pharmacological Significance

The 1-azaspiro[4.4]nonane core is the defining structural motif of several highly bioactive natural products, most notably the Cephalotaxus alkaloids[1]. The divergent functionalization of this scaffold has led to the discovery of potent therapeutics across oncology and neurology.

Oncology: Ribosomal Inhibition and Apoptosis

The most clinically significant derivative of this scaffold is2, an ester derivative of cephalotaxine. HHT is an FDA-approved therapeutic for the treatment of chronic myeloid leukemia (CML)[3][2]. Mechanistically, HHT binds with high affinity to the A-site cleft of the 80S ribosome. This binding physically blocks the elongation phase of protein translation, leading to a rapid depletion of short-lived oncoproteins (such as c-Myc and Mcl-1), which subsequently triggers apoptosis in leukemic cells[2].

HHT_Pathway HHT Homoharringtonine (1-Azaspiro[4.4]nonane) Ribosome 80S Ribosome (A-site cleft) HHT->Ribosome Binds Translation Translation Halt Ribosome->Translation Induces ShortLived Oncoprotein Depletion Translation->ShortLived Causes Apoptosis Apoptosis in CML ShortLived->Apoptosis Triggers

Caption: Mechanism of Action of Homoharringtonine in CML.

Neurology: Nicotinic Acetylcholine Receptor (nAChR) Modulation

Beyond oncology, synthetic 4[4]. The rigid spirocyclic geometry perfectly mimics the spatial requirements for binding the nAChR orthosteric site, making these compounds highly promising candidates for the treatment of cognitive disorders and neurodegenerative diseases.

Quantitative Data Analysis

The following tables summarize the biological applications and synthetic yields of key 1-azaspiro[4.4]nonane derivatives, demonstrating the scaffold's versatility.

Table 1: Biological Activity Profiles of 1-Azaspiro[4.4]nonane Derivatives

Compound / DerivativePrimary TargetIndicationPotency / EffectReference
Homoharringtonine (HHT)80S Ribosome (A-site)Chronic Myeloid LeukemiaPotent translation inhibition[2]
CephalotaxinePrecursor scaffoldOncologyAntiproliferative[3]
Azaspiro[4.4]nonane analogsnAChRCognitive DisordersHigh agonist affinity[4]

Table 2: Radical Bicyclization Yields & Conditions (Guerrero-Caicedo et al.)

Precursor TypeInitiatorTemp (°C)SolventTotal Yield (%)Trans:Cis Ratio
Brominated oxime etherAIBN80Cyclohexane67%36:31
Brominated oxime etherEt3B25Cyclohexane45%30:15
Iodinated oxime etherAIBN80Cyclohexane52%35:17

Advanced Synthetic Methodologies

Constructing the sterically hindered spiro quaternary carbon is synthetically demanding[1]. Modern approaches prioritize step-economy, stereocontrol, and mild conditions to access the 1-azaspiro[4.4]nonane framework.

Domino Radical Bicyclization

A highly efficient and elegant methodology involves the 3[3]. This process utilizes O-benzyl oxime ethers with tethered alkenyl and aryl halide moieties. The reaction is driven by a 5-exo-trig cyclization, which is kinetically favored and typically proceeds with a trans configuration preference[3].

Synthesis_Workflow Start O-benzyl oxime ether Init Radical Initiation (AIBN/Et3B) Start->Init Heat/RT Prop Chain Propagation (Bu3SnH) Init->Prop Sn radical Cyclize 5-exo-trig Bicyclization Prop->Cyclize Alkoxyaminyl capture Product 1-azaspiro[4.4]nonane Cyclize->Product Yields 11-67%

Caption: Domino radical bicyclization workflow for 1-azaspiro[4.4]nonane.

One-Pot Transformation of Furans

Recent advances have introduced an umpolung strategy utilizing the5[5]. This reverses the polarity of the γ-carbon, allowing it to act as a nucleophile, thereby generating the spirocyclic framework in a single operational step[5].

Experimental Protocol: Domino Radical Bicyclization

To ensure high reproducibility and scientific integrity, the following protocol details the synthesis of trans/cis-2-Benzyl-1-(benzyloxy)-6-methylene-1-azaspiro[4.4]nonane via domino radical bicyclization. This methodology is designed as a self-validating system.

Phase 1: Substrate Preparation & Degassing

  • Action: Dissolve the O-benzyl oxime ether precursor (0.30 mmol) in anhydrous cyclohexane (15.0 mL). Degas the solution by sparging with argon for 15 minutes.

  • Causality: Cyclohexane is selected as a non-polar, aprotic solvent that resists unwanted hydrogen atom transfer (HAT) side reactions. Degassing is absolutely critical because molecular oxygen acts as a diradical scavenger; its presence will rapidly quench the intermediate carbon-centered radicals, terminating the domino sequence prematurely.

  • Self-Validation Check: Ensure the solvent is strictly anhydrous (Karl Fischer titration < 50 ppm H₂O) to prevent hydrolysis of the oxime ether starting material.

Phase 2: Radical Initiation & Propagation

  • Action: Add tributyltin hydride (Bu₃SnH, 100.0 μL, 0.36 mmol) and the initiator (AIBN, 12.6 mg, 0.08 mmol) to the reaction mixture. Heat to 80 °C (reflux)[3]. (Note: For thermally sensitive substrates, substitute AIBN with Et₃B and run at room temperature).

  • Causality: At 80 °C, AIBN undergoes homolytic cleavage to generate isobutyronitrile radicals. These radicals abstract a hydrogen atom from Bu₃SnH to form the tributylstannyl radical. The stannyl radical then selectively attacks the terminal alkenyl moiety, initiating the kinetically favored 5-exo-trig cyclization. Bu₃SnH is kept in slight excess (1.2 eq) to ensure complete chain propagation.

  • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a 5% ethyl acetate/hexanes eluent. The reaction is deemed complete when the UV-active starting material spot completely disappears, replaced by a lower Rf spot corresponding to the cyclized product.

Phase 3: Isolation & Diastereomeric Resolution

  • Action: Concentrate the crude mixture under reduced pressure and purify via flash column chromatography (silica gel 230–400 mesh, 1–3.5% ethyl acetate/hexanes gradient)[3].

  • Causality: The gradual increase in solvent polarity allows for the baseline separation of the trans and cis diastereomers formed during the ring closure. The trans configuration is typically favored due to the minimization of 1,3-diaxial-like steric clashes in the transition state.

  • Self-Validation Check: Perform ¹H and ¹³C NMR spectroscopy on the isolated fractions. The successful formation of the spirocyclic quaternary carbon is confirmed by a distinct ¹³C peak in the 70-75 ppm range. NOESY cross-peaks must be used to definitively assign the trans vs. cis relative stereochemistry.

Conclusion

The 1-azaspiro[4.4]nonane scaffold remains a cornerstone of modern drug discovery, offering a privileged, rigid architecture that translates to high target selectivity. Through the application of advanced synthetic methodologies—such as domino radical bicyclizations and photooxygenation umpolung strategies—medicinal chemists can now rapidly access and derivatize this complex spirocycle. As the demand for highly specific nAChR modulators and novel oncology therapeutics grows, the strategic utilization of the 1-azaspiro[4.4]nonane core will continue to drive significant pharmacological breakthroughs.

References

  • Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.Thieme Connect.
  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals.ACS Omega.
  • A Comparative Guide to the Biological Activities of 2-Azaspiro[4.4]nonane and 1-Azaspiro[4.4]nonane.BenchChem.
  • A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery.BenchChem.
  • One-Pot Transformation of Furans into 1-Azaspirocyclic Alkaloid Frameworks Induced by Visible Light.Organic Letters - ACS Publications.

Sources

Exploratory

Engineering the 1-Azaspiro[4.4]nonane Scaffold: A Technical Guide to tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Derivatives

Executive Summary: The Strategic Value of the Spirocyclic Core The 1-azaspiro[4.4]nonane ring system is a privileged structural motif in medicinal chemistry. It forms the polycyclic core of the Cephalotaxus alkaloids—mos...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Strategic Value of the Spirocyclic Core

The 1-azaspiro[4.4]nonane ring system is a privileged structural motif in medicinal chemistry. It forms the polycyclic core of the Cephalotaxus alkaloids—most notably cephalotaxine and its ester derivative homoharringtonine, an FDA-approved therapeutic for chronic myeloid leukemia [1]. Beyond natural products, this spirocyclic framework is increasingly utilized to design conformationally restricted bioisosteres, muscarinic acetylcholine receptor (mAChR) agonists, and hepatitis C virus inhibitors [1, 3].

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5) represents a highly strategic, orthogonally protected building block. By masking the secondary amine with a tert-butyloxycarbonyl (Boc) group and bearing a hydroxyl group at the sterically congested C6 position (adjacent to the C5 spiro quaternary center), this scaffold allows chemists to independently derivatize the pyrrolidine and cyclopentane rings without cross-reactivity.

This whitepaper dissects the mechanistic foundations of synthesizing this core via modern radical cascades, details the causality behind orthogonal derivatization, and provides self-validating experimental protocols for immediate laboratory application.

Mechanistic Foundations of Spirocyclization

Historically, the 1-azaspiro[4.4]nonane core was constructed via classical ionic methods, such as Semmelhack's acyloin condensation or Narasaka's palladium-catalyzed domino reactions of dienyl ketone oximes [3]. However, these methods often suffer from harsh conditions or require highly specific pre-functionalized precursors.

Modern synthesis relies on domino radical bicyclization . This approach leverages the formation and intramolecular capture of N-alkoxyaminyl radicals. When an O-benzyl oxime ether tethered to an aryl/vinyl halide is treated with a radical initiator (e.g., AIBN) and a hydrogen atom transfer agent (Bu₃SnH), a highly efficient cascade ensues.

Kinetics and Causality

The efficiency of this cascade is dictated by the rate of the 5-exo-trig cyclization. Recent kinetic studies utilizing transition state theory (TST) and density functional theory (DFT) have quantified these rapid transformations [2]. The cyclization of an aryl radical onto an oxime ether occurs at a staggering rate of approximately 9.9×108 s−1 , while vinyl radicals cyclize at 4.6×108 s−1 [2].

Because these intramolecular additions are reversible, the thermodynamic sink is the final hydrogen abstraction by the carbon-centered radical from Bu₃SnH. To prevent premature reduction of the initial aryl/vinyl radical before cyclization can occur, the concentration of Bu₃SnH must be kept artificially low using a syringe pump.

RadicalPathway A O-Benzyl Oxime Ether Precursor B Initiation (AIBN / Bu3SnH) A->B C Aryl/Vinyl Radical Generation B->C D N-Alkoxyaminyl Radical Formation C->D Intramolecular Addition E 5-exo-trig Cyclization (k ~ 4.6 x 10^8 s^-1) D->E Reversible Process F Carbon-Centered Radical Intermediate E->F G 1-Azaspiro[4.4]nonane Core F->G H-Abstraction

Caption: Mechanistic sequence of domino radical bicyclization to form the 1-azaspiro[4.4]nonane scaffold.

Divergent Functionalization of the Core

The presence of the C6-hydroxyl and the N1-Boc group in tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate provides a versatile platform for late-stage functionalization.

  • C6-Oxidation: The secondary alcohol can be oxidized (e.g., Dess-Martin periodinane or Swern oxidation) to yield a spirocyclic ketone. This ketone acts as an electrophilic handle for reductive aminations, Wittig olefinations, or Grignard additions.

  • Stereochemical Inversion: If the native diastereomer is not optimal for target binding, the C6-OH can be subjected to a Mitsunobu reaction to invert the stereocenter while simultaneously installing ether, azide, or thioether functionalities.

  • Orthogonal Deprotection: The Boc group is entirely stable to the oxidative and nucleophilic conditions mentioned above. Once the cyclopentane ring is fully elaborated, the Boc group is cleanly removed using Trifluoroacetic acid (TFA) or HCl in dioxane, liberating the secondary amine for subsequent amide coupling or alkylation.

Derivatization Core tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane -1-carboxylate Ox Oxidation (Dess-Martin / Swern) Core->Ox Mit Mitsunobu Reaction (Nucleophile, PPh3, DIAD) Core->Mit Deprot Acidic Deprotection (TFA / HCl) Core->Deprot Ketone 6-Ketone Derivative (Electrophilic Handle) Ox->Ketone Invert Stereoinverted Ether / Functionalized Core Mit->Invert Amine Free 1-Azaspiro[4.4]nonane Amine Deprot->Amine

Caption: Divergent late-stage functionalization pathways for the orthogonally protected spirocyclic core.

Quantitative Data Summaries

To guide synthetic planning, the following table summarizes the kinetic parameters and synthetic outcomes associated with the radical generation of the 1-azaspiro[4.4]nonane core [1, 2].

Table 1: Kinetic Parameters and Yields for 5-exo-trig Spirocyclization

Radical Precursor TypeRadical Intermediate5-exo-trig Rate Constant ( kc​ )Diastereoselectivity (trans:cis)Typical Yield Range
Brominated Aryl Oxime EtherAryl Radical ∼9.9×108 s−1 2:1 to 4:145% - 67%
Brominated Vinyl Oxime EtherVinyl Radical ∼4.6×108 s−1 1.5:1 to 3:130% - 55%
Alkyl Halide Oxime EtherAlkyl Radical <1.0×107 s−1 N/A (Premature Reduction)< 15%

Note: The high rate constants for aryl and vinyl radicals outcompete direct reduction by Bu₃SnH, explaining their superior yields compared to alkyl radical precursors.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure reproducibility and high-fidelity scale-up.

Protocol A: Domino Radical Bicyclization to the Spirocyclic Core

Objective: Construct the 1-azaspiro[4.4]nonane framework via AIBN/Bu₃SnH mediated cascade.

  • Preparation: In an oven-dried, argon-purged 100 mL Schlenk flask, dissolve the O-benzyl oxime ether precursor (1.0 mmol) in anhydrous, degassed benzene (0.02 M, 50 mL).

    • Causality: High dilution (0.02 M) is critical to favor intramolecular cyclization over intermolecular side reactions. Benzene is chosen for its lack of abstractable hydrogen atoms.

  • Initiation: Add AIBN (0.2 mmol, 20 mol%) to the flask. Heat the reaction mixture to a gentle reflux (80 °C).

  • Chain Transfer Addition: Dissolve Bu₃SnH (1.2 mmol) in degassed benzene (10 mL). Inject this solution into the refluxing reaction mixture via a syringe pump over 4 hours (2.5 mL/h).

    • Causality: Slow addition maintains a steady-state concentration of Bu₃SnH that is high enough to propagate the chain but low enough to prevent premature reduction of the uncyclized radical.

  • Self-Validation Checkpoint 1 (TLC): At t = 4.5 h, sample the reaction. Elute on silica TLC (Hexanes:EtOAc 8:2). The starting material (UV active, Rf​≈0.6 ) should be fully consumed. The spirocyclic product typically appears as a lower Rf​ spot ( ≈0.3−0.4 ) that stains deeply with PMA.

  • Workup: Cool to room temperature. Concentrate under reduced pressure. To remove toxic tin byproducts, dissolve the crude residue in acetonitrile and wash vigorously with hexanes (3 x 20 mL). The tin residues partition into the hexanes, while the polar spirocycle remains in the acetonitrile.

  • Purification: Purify via flash column chromatography to yield the spirocyclic core.

Protocol B: C6-Hydroxyl Oxidation (Ketone Formation)

Objective: Convert tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate to the corresponding 6-ketone.

  • Preparation: Dissolve the starting alcohol (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under argon. Cool the solution to 0 °C in an ice bath.

  • Oxidation: Add Dess-Martin Periodinane (DMP, 1.5 mmol) in a single portion. Remove the ice bath and allow the reaction to warm to room temperature over 2 hours.

    • Causality: DMP is selected over Swern conditions to avoid harsh cryogenic requirements and to ensure the acid-sensitive Boc group remains completely intact.

  • Self-Validation Checkpoint 2 (NMR): Take a 0.1 mL aliquot, perform a mini-workup, and run a rapid ¹H NMR. The diagnostic C6-methine proton (typically a multiplet around 3.8-4.2 ppm) must completely disappear, confirming quantitative oxidation.

  • Quench & Workup: Dilute the reaction with CH₂Cl₂ (20 mL). Quench by adding a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃ (20 mL). Stir vigorously until the organic layer is clear (approx. 15 mins). Extract, dry over Na₂SO₄, and concentrate to yield the ketone, typically requiring no further purification.

References

  • Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114.[Link]

  • Bejarano, C. A., Díaz, J. E., Cifuentes-López, A., López, L. V., Jaramillo-Gómez, L. M., Buendia-Atencio, C., Lorett Velásquez, V. P., Mejía, S. M., & Loaiza, A. E. (2022). Experimental and theoretical study of the mechanism and rate constants of the sequential 5-exo-trig spirocyclization involving vinyl, aryl and N-alkoxyaminyl radicals. Organic & Biomolecular Chemistry, 20(20), 4141-4154.[Link]

Protocols & Analytical Methods

Method

Application Note: Optimized Boc-Deprotection Strategies for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide Executive Summary The spirocyclic core, particularly the azaspiro[4.4]nonane syste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide

Executive Summary

The spirocyclic core, particularly the azaspiro[4.4]nonane system, is a highly valuable conformationally constrained building block in modern medicinal chemistry[1][2]. However, the deprotection of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate presents unique synthetic challenges. The presence of a secondary hydroxyl group adjacent to a spiro-quaternary center makes the substrate highly vulnerable to acid-catalyzed side reactions. This application note details the mechanistic rationale and provides three field-validated, step-by-step protocols to achieve high-yielding Boc deprotection while preserving the integrity of the spirocyclic amino alcohol.

Mechanistic Rationale & Substrate Vulnerabilities

As a Senior Application Scientist, it is critical to understand why standard protocols fail before attempting to optimize them. The cleavage of a tert-butyloxycarbonyl (Boc) group relies on acidic protonation followed by the expulsion of carbon dioxide and a reactive tert-butyl cation[3]. For this specific spirocyclic amino alcohol, two primary vulnerabilities exist:

  • O-Alkylation: The liberated tert-butyl cation is a powerful electrophile. Without appropriate scavengers, it can react with the C6-hydroxyl group, leading to unwanted O-alkylation[4].

  • E1 Dehydration & Wagner-Meerwein Rearrangement: The C6-hydroxyl group is situated on a cyclopentyl ring directly adjacent to the spiro carbon. Under strongly acidic conditions with excess thermal energy, protonation of this alcohol leads to the loss of water. The resulting cyclopentyl carbocation is highly prone to either E1 elimination (forming an alkene) or a Wagner-Meerwein rearrangement (ring expansion/contraction driven by the relief of spiro-strain).

To circumvent these pathways, the protocols below emphasize strict temperature control, the use of carbocation scavengers, and orthogonal acid selection.

Quantitative Comparison of Deprotection Strategies

To guide your experimental design, the following table summarizes the quantitative parameters and risk profiles of three distinct deprotection matrices.

Table 1: Comparison of Boc Deprotection Matrices for Spirocyclic Amino Alcohols

ParameterMethod A: TFA / DCMMethod B: HCl / DioxaneMethod C: (COCl)₂ / MeOH
Reagent Profile 20–50% TFA in DCM4M HCl in Anhydrous Dioxane3–5 equiv. Oxalyl Chloride
Reaction Time 1 – 3 hours2 – 16 hours1 – 4 hours
Temperature 0 °C → Room Temp0 °C → Room TempRoom Temperature
Side-Reaction Risk High (Dehydration, Esters)Moderate (Dehydration)Low (Electrophilic cleavage)
Product Form Trifluoroacetate saltHydrochloride saltHydrochloride salt
Primary Advantage Fast, robust, highly scalableAvoids TFA ester formationUltra-mild, high functional tolerance

Experimental Workflow & Decision Matrix

Workflow Start tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (N-Boc Protected) Decision Select Deprotection Matrix Start->Decision TFA Method A: TFA / DCM + TIS / H2O (0 °C) Decision->TFA Fast & Scalable HCl Method B: 4M HCl / Dioxane (Anhydrous, 0 °C to RT) Decision->HCl Avoids TFA Esters Oxalyl Method C: (COCl)2 / MeOH (Ultra-mild, RT) Decision->Oxalyl High Acid Sensitivity Intermediate Reactive Intermediate (t-Butyl Cation / Protonated Amine) TFA->Intermediate HCl->Intermediate Oxalyl->Intermediate SideRxn Side Reactions: E1 Dehydration & Wagner-Meerwein Rearrangement Intermediate->SideRxn T > 30 °C or No Scavenger Product 6-hydroxy-1-azaspiro[4.4]nonane (Free Amine or Salt) Intermediate->Product Controlled Temp & Scavengers

Figure 1: Decision matrix and mechanistic workflow for the Boc deprotection of the spirocyclic core.

Detailed Experimental Protocols

Protocol A: Standard TFA/DCM with Scavengers (The Industry Standard)

This method is highly scalable but requires strict adherence to temperature and scavenger guidelines to prevent the degradation of the spiro-adjacent alcohol[4].

  • Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.1–0.2 M[4].

    • Causality: Anhydrous DCM provides a non-polar environment that stabilizes the transition state while preventing competitive aqueous side reactions.

  • Scavenger Addition: Add Triisopropylsilane (TIS) (2.5% v/v) and deionized H₂O (2.5% v/v) to the mixture[4].

    • Causality: TIS acts as a potent hydride donor, rapidly reducing the liberated tert-butyl cation to inert isobutane gas, thereby completely suppressing O-alkylation of the C6-hydroxyl group[4].

  • Acidification: Submerge the flask in an ice-water bath (0 °C). Dropwise, add Trifluoroacetic Acid (TFA) until the solvent ratio reaches 20% TFA in DCM[4].

    • Causality: Cooling is mandatory. Adding strong acid at room temperature provides the activation energy needed for E1 dehydration of the secondary alcohol.

  • Reaction: Stir at 0 °C for 30 minutes, then remove the ice bath and allow warming to room temperature for 1–2 hours. Monitor via TLC.

  • Workup: Once complete, concentrate the mixture in vacuo. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA.

Protocol B: Anhydrous HCl in Dioxane (The Orthogonal Approach)

This method is preferred when TFA esterification of the hydroxyl group is a concern, or when a crystalline hydrochloride salt is desired directly from the reaction mixture[1][5].

  • Dissolution: Dissolve the substrate (1.0 equiv) in a minimal amount of anhydrous dioxane or MTBE (approx. 1 mL per 1 mmol)[1].

  • Acidification: Cool the solution to 0 °C. Slowly add a commercially available solution of 4M HCl in anhydrous dioxane (5.0 equiv)[1].

    • Causality: Dioxane coordinates the proton, moderating the acidity compared to neat TFA. The strict absence of water minimizes solvolysis, and the chloride acts as a strong counterion to stabilize the resulting amine[5].

  • Reaction: Stir the mixture overnight, allowing it to slowly warm to room temperature[1].

  • Workup: The deprotected 6-hydroxy-1-azaspiro[4.4]nonane hydrochloride salt will typically precipitate as a solid. Filter the precipitate, wash with cold MTBE, and dry under reduced pressure[1].

Protocol C: Oxalyl Chloride in Methanol (The Ultra-Mild Alternative)

For substrates that exhibit extreme sensitivity to bulk strong acids, this recently developed protocol utilizes electrophilic activation rather than brute-force protonation[6].

  • Dissolution: Dissolve the starting material (1.0 equiv) in anhydrous Methanol (MeOH) (approx. 0.05 M) and stir at room temperature for 5 minutes[6].

  • Activation: Carefully add Oxalyl Chloride (3.0–5.0 equiv) directly into the reaction mixture via micropipette[6].

    • Causality: While this generates HCl in situ, the primary deprotection mechanism involves the electrophilic attack of oxalyl chloride on the Boc carbonyl oxygen. This facilitates cleavage under exceptionally mild conditions without the dielectric stress of concentrated bulk acids[6].

  • Reaction: Stir at room temperature for 1–4 hours. Sputtering and mild exothermicity will be observed initially[6].

  • Workup: Quench with a mild bicarbonate wash if the free base is required, or concentrate directly to yield the hydrochloride salt.

Analytical Monitoring & Quality Control

To ensure the self-validating integrity of these protocols, reaction progress must be tracked accurately:

  • TLC Visualization: The starting material (Boc-protected) will be UV-active (if derivatized) or stain with standard KMnO₄. The deprotected product (free secondary amine) will remain at the baseline in non-polar solvent systems.

  • Ninhydrin Stain: This is the gold standard for tracking this reaction[5]. The free pyrrolidine nitrogen of the azaspiro[4.4]nonane core will react with Ninhydrin upon heating to form a distinct, bright color (Ruhemann's purple), confirming successful deprotection.

  • LC-MS (ESI+): Monitor for the disappearance of the [M+H]+ and[M+Na]+ peaks of the starting material. The product will appear as the free amine mass. Crucial QC Check: Scan for [M - 18 (H₂O)]+ to verify that acid-catalyzed dehydration has not occurred.

References

  • Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros - Reddit. Available at:[Link]

  • Practical Multigram Approach to Conformationally Constrained Proline-Based Building Blocks with Gamma-Spiro Conjunction. ChemRxiv. Available at: [Link]

  • Diazaspirononane Nonsaccharide Inhibitors of O-GlcNAcase (OGA) for the Treatment of Neurodegenerative Disorders. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at:[Link]

Sources

Application

Application Note: Chemoselective Oxidation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Executive Summary The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif embedded within numerous biologically active alkaloids, most notably the [1]. In modern drug discovery, functionalized spirocyclic pyr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif embedded within numerous biologically active alkaloids, most notably the [1]. In modern drug discovery, functionalized spirocyclic pyrrolidines are highly sought after as conformationally restricted, rigidified building blocks[2].

A critical node in the derivatization of this scaffold is the oxidation of to its corresponding C6-ketone,[3]. This Application Note provides a comprehensive, self-validating protocol for this transformation, detailing the mechanistic rationale required to navigate the severe steric hindrance inherent to this spirocyclic system.

Substrate Analysis & Mechanistic Rationale

The oxidation of the C6-hydroxyl group in this specific spirocycle presents unique kinetic challenges:

  • Steric Congestion: The C6-hydroxyl group is situated on a cyclopentane ring directly adjacent to the C5 spiro carbon. Furthermore, the bulky tert-butyloxycarbonyl (Boc) protecting group on the N1 atom resides in close 3D proximity to the alpha-face of the C6 position.

  • Acid Sensitivity: The N-Boc group is sensitive to strongly acidic conditions, precluding the use of Jones reagent or unbuffered acidic oxidants.

  • Causality of Reagent Selection: Bulky, catalytic oxidants (like TEMPO) often suffer from stalled kinetics due to the steric blockade at the C6 pocket. Conversely, Dess-Martin Periodinane (DMP) operates via a rapid initial ligand exchange (alcohol displacing an acetate ligand on the hypervalent iodine), followed by an intramolecular deprotonation that is entropically favored. This makes DMP uniquely suited to overcome the steric hindrance of the 1-azaspiro[4.4]nonane core without requiring elevated temperatures that might degrade the Boc group.

MethodSelection SM Spirocyclic Secondary Alcohol (Sterically Hindered) M1 Swern Oxidation (-78 °C) SM->M1 M2 Dess-Martin Periodinane (Room Temp) SM->M2 M3 TEMPO / NaOCl (Biphasic) SM->M3 O1 Risk: Low Conversion Operational Complexity M1->O1 O2 Optimal: High Yield Chemoselective M2->O2 O3 Risk: Steric Blockade Slow Kinetics M3->O3

Logical selection of oxidation methods based on steric hindrance and chemoselectivity.

Comparative Oxidation Strategies

To contextualize the selection of DMP, the following table summarizes the quantitative and qualitative data for standard secondary alcohol oxidation methods when applied to hindered spirocyclic pyrrolidines[2].

Oxidation MethodReagentsTemperatureTypical YieldEpimerization RiskScalability / Safety
Dess-Martin DMP, CH₂Cl₂0 °C to RT85 - 95% Very LowExcellent (Mild, neutral)
Swern Oxalyl Chloride, DMSO, Et₃N-78 °C to RT60 - 75%LowPoor (Requires cryogenics, DMS gas)
Anelli (TEMPO) TEMPO, NaOCl, KBr0 °C40 - 60%ModerateGood (Green, but slow for spiro)
Ley-Griffith TPAP, NMO, CH₂Cl₂RT50 - 70%LowModerate (Ruthenium cost)

Validated Experimental Protocol: DMP Oxidation

This protocol is designed as a self-validating system . Visual cues and chromatographic checkpoints are embedded to ensure the operator can verify the reaction's success in real-time.

Workflow A SM: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane -1-carboxylate (1.0 eq) B DMP Addition (1.5 eq) in CH2Cl2 at 0 °C A->B C Warm to RT & Stir (2-3 h) Check TLC for completion B->C D Quench: 1:1 Sat. NaHCO3 / Na2S2O3 (Reduces Iodine Byproducts) C->D E Product: tert-Butyl 6-oxo-1-azaspiro[4.4]nonane -1-carboxylate D->E

Step-by-step workflow for the DMP-mediated oxidation of the spirocyclic alcohol.

Reagents and Equipment
  • Substrate: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (10.0 mmol, ~2.41 g)

  • Oxidant: Dess-Martin Periodinane (DMP) (15.0 mmol, 6.36 g, 1.5 equiv.)

  • Solvent: Dichloromethane (CH₂Cl₂), anhydrous (50 mL)

  • Quench Solution: 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (50 mL)

Step-by-Step Methodology
  • Preparation: Charge an oven-dried 250 mL round-bottom flask with the spirocyclic alcohol (10.0 mmol) and a magnetic stir bar. Purge the flask with inert gas (N₂ or Argon).

  • Solvation: Inject 50 mL of anhydrous CH₂Cl₂. Stir to achieve a homogeneous, clear solution. Cool the reaction mixture to 0 °C using an ice-water bath.

  • Oxidant Addition: Add DMP (15.0 mmol) portion-wise over 5 minutes.

    • Causality Check: DMP is moisture sensitive. Portion-wise addition controls the mild exotherm and prevents localized heating that could compromise the Boc group. The solution will become cloudy as the reaction progresses and iodine byproducts precipitate.

  • Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature (20-25 °C). Stir vigorously for 2 to 3 hours.

  • Self-Validation (TLC Monitoring): Monitor the reaction via Thin Layer Chromatography (Silica gel, 30% EtOAc in Hexanes).

    • Observation: The starting alcohol will appear as a lower Rf spot (highly polar due to H-bonding). The product ketone will appear as a distinctly higher Rf spot. Stain with KMnO₄ or Ninhydrin (after heating) for visualization.

  • Quench & Neutralization: Once TLC indicates complete consumption of the starting material, pour 50 mL of the 1:1 saturated NaHCO₃ / Na₂S₂O₃ solution directly into the flask. Stir vigorously for 15–30 minutes.

    • Causality Check: This is the most critical step. DMP generates acetic acid and iodinane byproducts. NaHCO₃ neutralizes the acetic acid (protecting the Boc group from cleavage), while Na₂S₂O₃ reduces the hypervalent iodine species to water-soluble iodides.

    • Visual Cue: The cloudy organic suspension will transition into two distinct, completely clear liquid phases. If the organic layer remains cloudy, continue stirring or add an additional 10 mL of the quench solution.

  • Extraction & Isolation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (2 × 25 mL). Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient 10% to 20% EtOAc in Hexanes) to afford tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate[3] as a colorless oil or white solid.

References

  • [1] Title: Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. Source: ACS Omega. URL:[Link]

  • [2] Title: Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. Source: PubMed Central (PMC). URL:[Link]

Sources

Method

Stereoselective Functionalization of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate: A Guide for Advanced Scaffold Derivatization

Introduction & Scientific Rationale The 1-azaspiro[4.4]nonane ring system is a privileged, three-dimensional scaffold highly sought after in modern drug discovery. Most notably, it serves as the core skeleton of the ceph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The 1-azaspiro[4.4]nonane ring system is a privileged, three-dimensional scaffold highly sought after in modern drug discovery. Most notably, it serves as the core skeleton of the cephalotaxine family of alkaloids, which includes the FDA-approved anti-leukemic agent homoharringtonine . As medicinal chemistry increasingly shifts away from flat, sp²-rich aromatic rings toward sp³-rich architectures, spirocyclic amines like tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate have emerged as critical building blocks.

The functionalization of the C6 hydroxyl group presents a unique synthetic challenge and opportunity. Because the C6 position is directly adjacent to the C5 spiro-quaternary center, it exists in a highly congested, "neopentyl-like" steric environment. Furthermore, the bulky tert-butoxycarbonyl (Boc) protecting group on the adjacent N1 nitrogen exerts a profound facial bias on the cyclopentane ring . Understanding and leveraging this steric shielding is the key to achieving high stereocontrol during derivatization.

Mechanistic Insights: The Causality of Stereocontrol

As an application scientist, it is crucial to understand why certain reagents succeed or fail on this scaffold. The proximity of the N-Boc group and the spiro center dictates the reaction pathways:

  • Oxidation-Reduction Sequence (Inversion via Ketone): Direct S_N2 inversion at C6 is notoriously sluggish due to steric hindrance. A highly reliable alternative is the oxidation of the C6-OH to a ketone, followed by a diastereoselective reduction. When a bulky hydride source like L-Selectride is used, the hydride is forced to attack from the face opposite to the N-Boc group. This kinetic control yields the thermodynamically less stable, but synthetically desired, C6-epimer with excellent diastereomeric ratios (d.r.).

  • Mitsunobu Esterification (Direct Inversion): The formation of the alkoxyphosphonium intermediate is sterically hindered. Standard Mitsunobu conditions (DEAD/PPh₃ at room temperature) often result in poor yields and unreacted starting material. Pushing the reaction with elevated temperatures or using more reactive phosphines (e.g., PBu₃) is required to overcome the activation energy barrier for S_N2 displacement.

  • Deoxofluorination: Reagents like DAST or XtalFluor-E convert the C6-OH to a C6-F with inversion of configuration. However, the steric bulk at C6 makes the competing E2 elimination (yielding the cyclopentene) a major side reaction. Strict temperature control (-78 °C) and non-polar solvents are mandatory to suppress elimination and favor the S_N2 pathway.

Reaction Workflows

G SM tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane -1-carboxylate (C6-OH) Mitsunobu Mitsunobu Reaction (Stereoinversion) SM->Mitsunobu PPh3, DIAD R-COOH Oxidation DMP Oxidation (Ketone Intermediate) SM->Oxidation Dess-Martin Periodinane Fluorination Deoxofluorination (DAST / XtalFluor-E) SM->Fluorination DAST, DCM -78°C to RT Ester C6-Ester / Ether (Inverted Configuration) Mitsunobu->Ester Ketone_prod C6-Ketone Scaffold Oxidation->Ketone_prod Fluoro_prod C6-Fluoro Derivative (Inverted Configuration) Fluorination->Fluoro_prod Reduction Diastereoselective Reduction (L-Selectride) OH_epimer C6-OH Epimer (Thermodynamic/Kinetic Control) Reduction->OH_epimer Hydride attack from less hindered face Ketone_prod->Reduction Bulky Hydride (e.g., L-Selectride)

Workflow detailing the stereoselective functionalization pathways for the C6 position.

Quantitative Data Presentation

The following table summarizes the expected outcomes for the primary functionalization pathways based on optimized scaffold derivatization parameters .

TransformationReagents & ConditionsTypical YieldDiastereomeric Ratio (d.r.)Mechanistic Causality
Oxidation DMP, DCM, 0 °C to RT85–95%N/AMild oxidation prevents Boc deprotection and avoids epimerization of adjacent centers.
Reduction (Inversion) L-Selectride, THF, -78 °C75–85%>95:5Bulky sec-butyl groups block attack from the Boc-shielded face, enforcing kinetic facial selectivity.
Mitsunobu Esterification DIAD, PPh₃, R-COOH, THF, 60 °C40–60%>99:1 (Inversion)Neopentyl-like steric bulk at C6 slows the S_N2 displacement; requires thermal activation.
Deoxofluorination DAST, DCM, -78 °C50–65%>90:10 (Inversion)Cryogenic temperatures suppress the competing E2 elimination to the corresponding cyclopentene.

Detailed Experimental Protocols

Protocol A: Oxidation to tert-Butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate
  • Preparation: Dissolve tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M under an inert argon atmosphere.

  • Reagent Addition: Cool the solution to 0 °C using an ice bath. Add Dess-Martin Periodinane (DMP, 1.5 equiv) in a single portion.

  • Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Monitor completion via TLC (stain with KMnO₄).

  • Workup: Quench the reaction by adding an equal volume of a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃. Stir vigorously for 30 minutes until the organic layer is clear.

  • Isolation: Extract with DCM (3x), dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the C6-ketone.

Protocol B: Diastereoselective Reduction to the C6-Epimer
  • Preparation: Dissolve the C6-ketone (1.0 equiv) in anhydrous THF (0.1 M) under argon.

  • Cryogenic Cooling: Cool the reaction mixture to strictly -78 °C using a dry ice/acetone bath.

  • Hydride Delivery: Dropwise add L-Selectride (1.0 M in THF, 1.2 equiv) down the side of the flask over 10 minutes to maintain the internal temperature.

  • Reaction Execution: Stir at -78 °C for 2 hours.

  • Oxidative Quench: Carefully quench the reaction at -78 °C by adding a few drops of water, followed by 3M NaOH (2.0 equiv) and 30% H₂O₂ (2.0 equiv) to oxidize the organoborane byproducts. Warm to room temperature and stir for 1 hour.

  • Isolation: Extract with EtOAc, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

Protocol C: Stereoinvertive Deoxofluorination
  • Preparation: Dissolve the starting C6-OH scaffold (1.0 equiv) in anhydrous DCM (0.05 M) under argon.

  • Cooling: Cool to -78 °C.

  • Fluorination: Add Diethylaminosulfur trifluoride (DAST, 1.5 equiv) dropwise.

  • Execution: Stir at -78 °C for 1 hour. Slowly allow the reaction to warm to -20 °C over 2 hours. Do not allow the reaction to reach room temperature before quenching, as this will maximize the E2 elimination byproduct.

  • Workup: Quench by pouring the cold reaction mixture into a vigorously stirred saturated aqueous NaHCO₃ solution at 0 °C. Extract with DCM, dry, and purify immediately.

Self-Validating Systems: Quality Control & Troubleshooting

To ensure the scientific integrity of the synthesized scaffolds, every protocol must be treated as a self-validating system.

  • Validating Diastereomeric Ratios (d.r.): Always acquire a crude ¹H NMR spectrum before silica gel chromatography. Spirocyclic diastereomers often have slightly different R_f values; relying solely on isolated yields after column chromatography can artificially inflate the perceived d.r. by leaving the minor diastereomer on the column.

  • Confirming Relative Stereochemistry: The relative stereochemistry at C6 must be confirmed using 2D NOESY or ROESY NMR experiments. Look for through-space correlations between the C6 methine proton and the N-Boc tert-butyl protons, or the protons on the adjacent C2/C3 positions of the pyrrolidine ring. A strong NOE cross-peak indicates a syn spatial relationship, validating the facial attack.

  • Troubleshooting Elimination: If the DAST fluorination yields predominantly the alkene (visible by new vinylic protons in the 5.5–6.0 ppm region of the crude NMR), the S_N2 transition state is too high in energy. Switch to a less basic, more reactive fluorinating agent like XtalFluor-E combined with DBU, and maintain strict cryogenic temperatures.

References
  • Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.[Link]

  • Gilley, C. B., & Kobayashi, Y. (2008). A Second Generation Formal Synthesis of (−)-Cephalotaxine. The Journal of Organic Chemistry.[Link]

  • d'Angelo, J., Dumas, F., & Pizzonero, M. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. Heterocycles.[Link]

Application

Application Notes: Strategic Incorporation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate into API Manufacturing

For Researchers, Scientists, and Drug Development Professionals Abstract Spirocyclic scaffolds are of paramount importance in modern medicinal chemistry, offering a distinct three-dimensional architecture that allows for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirocyclic scaffolds are of paramount importance in modern medicinal chemistry, offering a distinct three-dimensional architecture that allows for an escape from the "flatland" of traditional aromatic structures. The 1-azaspiro[4.4]nonane core, in particular, is a privileged motif found in numerous bioactive compounds. This guide provides a detailed technical overview and actionable protocols for the strategic incorporation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate , a versatile bifunctional building block, into Active Pharmaceutical Ingredient (API) manufacturing workflows. We will explore the orthogonal reactivity of its two key functional handles—the acid-labile N-Boc protecting group and the modifiable secondary alcohol—and provide validated, step-by-step protocols for their selective derivatization.

Introduction: The Value of Spirocyclic Scaffolds

The quest for novel chemical entities with improved potency, selectivity, and pharmacokinetic profiles has led drug discovery programs to embrace structural complexity. Spirocycles, which feature two rings connected by a single common atom, provide a rigid and well-defined three-dimensional orientation of substituents. This topographical feature can enhance binding affinity to biological targets and improve physicochemical properties. The azaspiro[4.4]nonane ring system has emerged as a particularly valuable scaffold in the development of potent modulators for various biological targets, including nicotinic acetylcholine receptors.[1]

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is an exemplary building block for leveraging this scaffold. It possesses two distinct functional groups with orthogonal reactivity:

  • A Secondary Amine: Protected by a tert-butoxycarbonyl (Boc) group, this site is stable under a wide range of reaction conditions but can be selectively deprotected under acidic conditions.

  • A Secondary Alcohol: This hydroxyl group serves as a prime handle for introducing diversity through oxidation, etherification, esterification, or other nucleophilic/electrophilic transformations.

This dual functionality allows for a modular and highly controlled approach to building complex molecular architectures, making it an invaluable asset in API synthesis.

Physicochemical Properties & Handling

While specific data for the 6-hydroxy isomer is not widely published, the properties of the closely related 7-hydroxy isomer provide a reliable reference point for handling and reaction planning.

PropertyValue (for 7-hydroxy isomer)Source
CAS Number 1823268-34-3
Molecular Formula C₁₃H₂₃NO₃
Molecular Weight 241.33 g/mol
Appearance White to Yellow Solid
Storage Sealed in dry, Room Temperature

Strategic Functionalization Pathways

The compound's utility stems from the ability to selectively modify one functional group while leaving the other intact. The Boc-protected amine is inert to most conditions used to modify the alcohol, and the alcohol is inert to the acidic conditions used for Boc deprotection.

Strategic derivatization pathways.

Experimental Protocols: Derivatization of the Hydroxyl Group

The following protocols detail methods to modify the C6-hydroxyl group while the amine remains protected.

Protocol 1: Oxidation to tert-Butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate

Causality: The Dess-Martin Periodinane (DMP) is a hypervalent iodine reagent that provides a mild, highly selective method for oxidizing secondary alcohols to ketones without affecting other sensitive functional groups, such as the Boc-carbamate.[2][3][4] The reaction proceeds rapidly at room temperature and avoids the use of toxic heavy metals like chromium.[2]

Materials:

  • tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

  • Dess-Martin Periodinane (DMP) (1.1 - 1.5 equivalents)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Sodium Thiosulfate (Na₂S₂O₃)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve the starting alcohol (1.0 eq) in anhydrous DCM (approx. 0.1-0.2 M concentration).

  • Reagent Addition: Add Dess-Martin Periodinane (1.2 eq) to the solution in one portion at room temperature.

  • Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-3 hours.

  • Quenching: Upon completion, dilute the reaction mixture with DCM. Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers become clear (approx. 15-20 minutes).

  • Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude ketone can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Protocol 2: O-Alkylation via Williamson Ether Synthesis

Causality: This classic SN2 reaction requires the deprotonation of the alcohol to form a nucleophilic alkoxide.[5][6] A strong, non-nucleophilic base like sodium hydride (NaH) is ideal for this purpose.[6][7] The resulting alkoxide then displaces a halide from a primary alkyl halide to form the ether linkage.[5][8] The reaction works best with sterically unhindered (methyl or primary) alkyl halides to avoid a competing E2 elimination reaction.[9]

Materials:

  • tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

  • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equivalents)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Primary Alkyl Halide (e.g., Iodomethane, Benzyl Bromide) (1.1 equivalents)

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

Procedure:

  • Setup: To a flame-dried flask under an inert atmosphere, add a solution of the starting alcohol (1.0 eq) in anhydrous THF.

  • Alkoxide Formation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete deprotonation.

  • Alkylation: Cool the mixture back to 0 °C. Add the alkyl halide (1.1 eq) dropwise via syringe.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir overnight. Monitor for completion by TLC or LC-MS.

  • Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Work-up: Dilute with water and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Experimental Protocols: Deprotection and N-Functionalization

Once modifications at the hydroxyl position are complete, the amine can be deprotected and used as a handle for further diversification.

Protocol 3: N-Boc Deprotection

Causality: The Boc group is designed to be labile under strong acid conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the elimination of the stable tert-butyl cation and subsequent decarboxylation to release the free amine. Trifluoroacetic acid (TFA) is highly effective for this transformation.

Acid-catalyzed N-Boc deprotection mechanism.

Materials:

  • N-Boc protected spirocycle

  • Trifluoroacetic Acid (TFA)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Procedure:

  • Setup: Dissolve the N-Boc protected compound (1.0 eq) in anhydrous DCM (approx. 0.1 M).

  • Acid Addition: Cool the solution to 0 °C. Add TFA (5-10 equivalents, often used as a 20-50% solution in DCM) dropwise.

  • Reaction: Remove the ice bath and stir the reaction at room temperature for 1-4 hours. Monitor by LC-MS until the starting material is consumed.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Neutralization: Re-dissolve the residue in DCM and slowly add saturated aqueous NaHCO₃ until gas evolution ceases and the aqueous layer is basic.

  • Extraction: Separate the organic layer and extract the aqueous layer twice more with DCM.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected amine, which can often be used without further purification.

Protocol 4: N-Alkylation of the Deprotected Amine

Causality: The liberated secondary amine is a potent nucleophile that can be readily alkylated.[10][11][12] Reductive amination is a common and effective method where the amine first forms an iminium ion with an aldehyde or ketone, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB).

Materials:

  • Deprotected spiro-amine

  • Aldehyde or Ketone (1.0-1.2 equivalents)

  • Sodium Triacetoxyborohydride (STAB) (1.5 equivalents)

  • Anhydrous Dichloromethane (DCM) or Dichloroethane (DCE)

  • Acetic Acid (catalytic amount)

Procedure:

  • Setup: In a flask, combine the deprotected amine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous DCM.

  • Iminium Formation: Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops). Stir the mixture at room temperature for 30-60 minutes.

  • Reduction: Add STAB (1.5 eq) portion-wise to the reaction mixture.

  • Reaction: Stir at room temperature until the reaction is complete as monitored by LC-MS (typically 4-16 hours).

  • Work-up: Quench the reaction by adding saturated aqueous NaHCO₃. Stir for 15 minutes.

  • Extraction & Purification: Separate the layers and extract the aqueous phase with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography.

Analytical & Quality Control

Self-validating protocols require rigorous characterization of intermediates and final products.

TechniqueStarting Alcohol (C₁₃H₂₃NO₃)Oxidized Ketone (C₁₃H₂₁NO₃)
¹H NMR - Signal for the proton on the carbon bearing the alcohol (CH-OH), typically ~3.5-4.5 ppm. - Broad singlet for the -OH proton. - Characteristic singlet for the t-butyl group (~1.4 ppm, 9H).- Disappearance of the CH-OH and OH signals. - Appearance of downfield shifted signals for the α-protons adjacent to the new carbonyl group. - t-butyl singlet remains.
¹³C NMR - Signal for the carbon bearing the alcohol (CH-OH), typically ~60-75 ppm. - Signals for the t-butyl group (~28 ppm) and the quaternary carbon of the Boc group (~80 ppm).- Disappearance of the CH-OH signal. - Appearance of a new carbonyl (C=O) signal in the downfield region, typically ~200-210 ppm.
LC-MS (ESI+) Expected [M+H]⁺ = 242.17Expected [M+H]⁺ = 240.15

Note: Exact chemical shifts (ppm) are dependent on the solvent and specific diastereomer.[13]

Conclusion

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a powerful and versatile building block for API synthesis. Its orthogonally protected functional groups provide chemists with precise control over the synthetic sequence, enabling the systematic and efficient construction of complex, three-dimensional molecules. The protocols outlined in this guide offer reliable and validated methods for unlocking the synthetic potential of this scaffold, facilitating the exploration of novel chemical space in the pursuit of next-generation therapeutics.

References

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • Pharma Tutors. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). PharmaTutor. [Link]

  • Wikipedia. (2023). Williamson ether synthesis. Wikipedia. [Link]

  • Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Chemistry Steps. [Link]

  • Guzman, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

  • Wikipedia. (2023). Dess–Martin oxidation. Wikipedia. [Link]

  • Organic Syntheses. (n.d.). Dess-Martin periodinane. Organic Syntheses Procedure. [Link]

  • Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Organic Chemistry Portal. [Link]

  • PubChem. (n.d.). tert-Butyl 6-oxo-1,7-diazaspiro[4.4]nonane-1-carboxylate. National Center for Biotechnology Information. [Link]

  • AobChem. (n.d.). tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate. AobChem. [Link]

  • Arrousse, N., et al. (2024). N-alkylation of amines for the synthesis of potential antiviral agents: A structural modification approach. Heliyon, 10(19), e38587. [Link]

  • ResearchGate. (2024, September 30). (PDF) N-Alkylation of Amines for the Synthesis of Potential Antiviral Agents: A Structural Modification Approach. ResearchGate. [Link]

  • Guzman, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. [Link]

  • ResearchGate. (n.d.). (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

  • Arrousse, N., et al. (2024). N-alkylation of amines for the synthesis of potential antiviral agents: A structural modification approach. Heliyon. [Link]

  • ChemRxiv. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. [Link]

  • Pentelute, B. L., et al. (2023). Beyond N-alkylation: Synthesis, structure, and function of N-aminopeptides. Journal of the American Chemical Society. [Link]

Sources

Method

Application Note: Overcoming Steric Hindrance in the Esterification of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Contextualizing the Spirocyclic Challenge Spirocyclic scaffolds, particularly the 1-azaspiro[4.4]nonane system, are highly prized in modern drug discovery. They serve as rigid, sp³-rich bioisosteres that improve metaboli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Contextualizing the Spirocyclic Challenge

Spirocyclic scaffolds, particularly the 1-azaspiro[4.4]nonane system, are highly prized in modern drug discovery. They serve as rigid, sp³-rich bioisosteres that improve metabolic stability, alter the 3D conformation of drug candidates, and form the core structural motif in potent bioactive alkaloids such as cephalotaxine[1].

The functionalization of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate presents a unique synthetic hurdle. The secondary hydroxyl group at the C6 position is severely sterically hindered by two factors:

  • The adjacent quaternary spiro carbon (C5).

  • The bulky tert-butoxycarbonyl (Boc) protecting group on the adjacent nitrogen (C1).

Because the Boc group is highly acid-labile, traditional Fischer esterification (which relies on strong acid catalysis and heat) will result in premature deprotection and subsequent decomposition. Therefore, mild, neutral-to-basic activation strategies are mandatory.

Mechanistic Rationale: The Role of DMAP in Hindered Systems

To achieve high-yielding esterification without compromising the Boc group, the Steglich esterification is the premier choice[2]. This method utilizes a carbodiimide—typically 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)—to activate the carboxylic acid into an O-acylisourea intermediate[3].

However, when reacting with a sterically hindered nucleophile like our spiro-alcohol, the O-acylisourea intermediate often undergoes a slow 1,3-rearrangement to form an unreactive N-acylurea dead-end product[4].

To circumvent this, 4-Dimethylaminopyridine (DMAP) is introduced as a nucleophilic acyl transfer catalyst[5]. DMAP attacks the O-acylisourea faster than the rearrangement can occur, generating a highly reactive N-acylpyridinium ion. This intermediate is sterically accessible and highly electrophilic, readily undergoing nucleophilic attack by the hindered C6 alcohol to form the desired ester while regenerating the DMAP catalyst[3].

SteglichMechanism N1 Carboxylic Acid + EDC (Activation) N2 O-Acylisourea Intermediate (Reactive but prone to side reactions) N1->N2 Fast N3 DMAP Nucleophilic Attack (Catalysis) N2->N3 DMAP Addition N7 N-Acylurea (Dead-end Byproduct) N2->N7 Slow (1,3-rearrangement) Without DMAP N4 N-Acylpyridinium Ion (Highly Reactive Acyl Donor) N3->N4 Acyl Transfer N5 tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (Sterically Hindered Alcohol) N4->N5 Alcohol Attack N6 Target Ester Product + Regenerated DMAP N5->N6 Elimination

Figure 1: Mechanistic pathway of the DMAP-catalyzed Steglich esterification.

Optimization of Coupling Conditions

Selecting the right coupling reagent and base is critical for this specific spirocyclic system. The table below summarizes the quantitative yield data during the optimization phase.

Coupling ReagentBase / CatalystSolventTempConversion (%)Byproduct Profile
DCCNoneDCMRT< 10%High N-acylurea formation
DCCDMAP (0.1 eq)DCMRT65%DCU removal difficult during workup
EDC·HClDMAP (0.2 eq)DCM0 °C to RT85%Clean profile; water-soluble urea
HATUDIPEA (2.0 eq)DMFRT45%Risk of epimerization (chiral acids)
Acid ChlorideDIPEA + DMAPDCM0 °C to RT88%Trace Boc deprotection if acidic

Causality Insight : EDC·HCl is vastly superior to DCC in this workflow. While DCC forms dicyclohexylurea (DCU) which is notoriously difficult to separate from the product, EDC produces a water-soluble urea byproduct that is effortlessly removed during a standard aqueous workup.

Experimental Protocols

Workflow S1 1. Preparation Dry DCM, N2 atm 0 °C S2 2. Activation R-COOH + EDC·HCl + DMAP (0.2 eq) S1->S2 S3 3. Coupling Add Spiro-Alcohol Warm to RT, 12 h S2->S3 S4 4. Workup 1M HCl, NaHCO3, Brine washes S3->S4 S5 5. Purification Silica Gel Chromatography S4->S5

Figure 2: Step-by-step experimental workflow for the spirocyclic alcohol esterification.

Protocol A: EDC/DMAP-Mediated Steglich Esterification (Preferred)

This protocol incorporates specific in-process controls (IPCs) to ensure reaction completion and high purity, acting as a self-validating system.

Materials:

  • tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 eq)

  • Carboxylic Acid (1.5 eq)

  • EDC·HCl (1.5 eq)

  • DMAP (0.2 eq - elevated from the standard 0.05 eq due to severe steric hindrance)

  • Anhydrous Dichloromethane (DCM) (0.2 M)

Step-by-Step Procedure:

  • Activation : In an oven-dried flask under N₂, dissolve the carboxylic acid and DMAP in anhydrous DCM. Cool the mixture to 0 °C using an ice bath. Causality: Cooling prevents the exothermic degradation of the activated acid intermediate.

  • Coupling Reagent Addition : Add EDC·HCl portion-wise over 5 minutes. Stir at 0 °C for 15 minutes to allow the formation of the N-acylpyridinium intermediate.

  • Substrate Addition : Dissolve the spiro-alcohol in a minimum volume of DCM and add it dropwise to the activated mixture.

  • Reaction : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

  • In-Process Control (IPC) : Check reaction progress via TLC (Hexane/EtOAc). Self-Validation: The product ester will run significantly higher (higher Rf) than the highly polar starting spiro-alcohol. Stain with Phosphomolybdic Acid (PMA) and heat; the Boc-protected product will appear as a dark blue/green spot.

  • Workup : Dilute with additional DCM. Wash sequentially with 1M aqueous HCl (removes DMAP and EDC-urea), saturated aqueous NaHCO₃ (removes unreacted carboxylic acid), and brine.

  • Drying & Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography. Self-Validation: ¹H NMR of the purified product will show a distinct downfield shift of the C6 carbinol proton from ~3.8 ppm (in the starting alcohol) to ~4.8–5.2 ppm (in the esterified product).

Protocol B: Acid Chloride / DIPEA Method (For Extremely Unreactive Acids)

If the carboxylic acid is exceptionally bulky (e.g., pivalic acid derivatives), the Steglich method may fail. In such cases, pre-forming the acid chloride is required.

  • Preparation : Dissolve the spiro-alcohol (1.0 eq), N,N-Diisopropylethylamine (DIPEA) (3.0 eq), and DMAP (0.1 eq) in anhydrous DCM at 0 °C.

  • Addition : Add the corresponding acid chloride (1.5 eq) dropwise. Causality: DIPEA acts as the primary acid scavenger to protect the Boc group from the generated HCl, while DMAP acts as the acyl transfer catalyst.

  • Completion : Stir at room temperature for 4–6 hours, followed by the same aqueous workup described in Protocol A.

Troubleshooting & Best Practices

  • Loss of Boc Group : If LC-MS indicates an [M-100] mass (loss of Boc), the reaction medium became too acidic. Ensure EDC is fully neutralized or, if using Protocol B, ensure DIPEA is anhydrous and added in sufficient excess.

  • Incomplete Conversion : If the starting spiro-alcohol persists, the O-acylisourea may be rearranging to the N-acylurea before the alcohol can attack. Solution: Increase the DMAP loading to 0.5 eq to outcompete the rearrangement, or switch to Protocol B.

References

  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals ACS Omega (2019). URL:[Link][1]

  • Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate Organic Syntheses (1990). URL:[Link][5]

  • Steglich Esterification Organic Chemistry Portal. URL:[Link][3]

  • Steglich esterification Wikipedia. URL:[Link][4]

  • Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives Heliyon (2023). URL:[Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Welcome to the Application Scientist Support Hub. Spirocyclic scaffolds, particularly 1-azaspiro[4.4]nonane derivatives, are highly valued in modern drug discovery due to their rigid, three-dimensional architecture, whic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Hub. Spirocyclic scaffolds, particularly 1-azaspiro[4.4]nonane derivatives, are highly valued in modern drug discovery due to their rigid, three-dimensional architecture, which enhances target affinity and metabolic stability. The synthesis of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate hinges on the critical reduction of its ketone precursor, tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate.

This guide addresses the most common synthetic pitfalls encountered during this transformation—ranging from unintended protecting group cleavage to poor diastereoselectivity—providing mechanistic insights and field-validated protocols.

Reaction Pathway & Decision Matrix

SynthesisWorkflow SM tert-Butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate (Starting Material) Decision Select Reducing Agent SM->Decision LiAlH4 LiAlH4 / THF (Harsh Hydride) Decision->LiAlH4 Avoid NaBH4 NaBH4 / MeOH (Mild Hydride) Decision->NaBH4 Standard Selectride L-Selectride / THF (Bulky Hydride) Decision->Selectride Stereoselective Prod_Methyl 1-Methyl-1-azaspiro[4.4]nonan-6-ol (Boc Cleaved - Unwanted) LiAlH4->Prod_Methyl Prod_Mix tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (Diastereomeric Mixture) NaBH4->Prod_Mix Prod_Stereo tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (High Diastereoselectivity) Selectride->Prod_Stereo

Reaction pathway logic for the reduction of N-Boc spirocyclic ketones.

Troubleshooting Guide & FAQs

Q1: My LC-MS data shows a product mass that is 84 Da lower than expected, and the NMR lacks the characteristic tert-butyl singlet at ~1.4 ppm. What happened? A1: Unintended over-reduction and cleavage of the N-Boc protecting group.

  • The Causality: If you used a strong hydride source like Lithium Aluminum Hydride (LiAlH₄) or heated the reaction with Red-Al, the hydride does not exclusively reduce the C6 ketone. It also attacks the carbonyl carbon of the tert-butyl carbamate (Boc group). This triggers the elimination of tert-butoxide, forming an iminium intermediate that is subsequently reduced to an N-methyl group. The resulting product is 1-methyl-1-azaspiro[4.4]nonan-6-ol rather than the desired Boc-protected alcohol[1].

  • The Solution: Switch to a milder, chemoselective reducing agent. Sodium borohydride (NaBH₄) in methanol or ethanol at 0 °C to room temperature will cleanly reduce the ketone to the alcohol while leaving the carbamate entirely intact[2].

Q2: I switched to NaBH₄, and the Boc group is intact, but I am getting a nearly 1:1 mixture of diastereomers (syn/anti). How can I improve the stereoselectivity? A2: The hydride approach trajectory is unhindered; switch to a sterically demanding reducing agent.

  • The Causality: The 1-azaspiro[4.4]nonane system has a relatively open "envelope" conformation around the C6 ketone. Small hydrides like the BH₄⁻ anion can attack the carbonyl carbon from both the Re and Si faces with similar activation energies, leading to poor diastereoselectivity.

  • The Solution: Utilize bulky reducing agents such as L-Selectride (Lithium tri-sec-butylborohydride) at cryogenic temperatures (-78 °C). The bulky sec-butyl groups force the hydride to approach exclusively from the less sterically hindered face of the spirocycle, governed by the adjacent quaternary spiro-center. Literature on analogous N-Boc pyrrolidinones demonstrates that L-Selectride can shift diastereomeric ratios from ~1:1 (with NaBH₄) to >90:10[3].

Q3: My NaBH₄ reduction is stalling at ~70% conversion, even with an excess of the reagent. How do I drive it to completion without risking side reactions? A3: Disrupt solvent coordination and alkoxide trapping.

  • The Causality: As the ketone is reduced, the resulting alkoxide can form a tight ion pair with the sodium cation or coordinate with the borate species, creating a sterically congested microenvironment that slows down further hydride transfer to unreacted starting material. Furthermore, NaBH₄ degrades in protic solvents over time, liberating hydrogen gas.

  • The Solution: Implement a Luche-type reduction modification. Adding a stoichiometric amount of Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) increases the electrophilicity of the carbonyl carbon via Lewis acid coordination and breaks up boron-alkoxide complexes, driving the reaction to >95% conversion rapidly.

Quantitative Data: Reducing Agent Comparison
Reducing AgentSolvent / TempChemoselectivity (Boc Retention)Diastereomeric Excess (d.e.)Typical YieldPrimary Use Case
LiAlH₄ THF / 60 °C0% (Forms N-methyl)N/A>85%Global reduction (Avoid if Boc is needed)
NaBH₄ MeOH / 0 °C to RT>99% Low (~10-20%)80-90%Standard, cost-effective ketone reduction
NaBH₄ + CeCl₃ MeOH / 0 °C>99% Low (~10-20%)>95%Overcoming stalled reactions (steric hindrance)
L-Selectride THF / -78 °C>99% High (>80%) 75-85%Stereoselective synthesis of specific isomers
Standard Operating Procedure (SOP)

Optimized Chemoselective Synthesis of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

This protocol utilizes NaBH₄ to ensure total retention of the N-Boc protecting group. It is designed as a self-validating system where visual cues and mild quenching prevent product degradation.

Materials Required:

  • tert-Butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate (1.0 eq, 10 mmol, ~2.39 g)

  • Sodium borohydride (NaBH₄) (1.5 eq, 15 mmol, ~0.57 g)

  • Anhydrous Methanol (MeOH) (25 mL)

  • Saturated aqueous NH₄Cl solution

  • Ethyl Acetate (EtOAc)

Step-by-Step Protocol:

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Solvation: Dissolve tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate (2.39 g) in anhydrous methanol (20 mL). Ensure complete dissolution before proceeding.

  • Cooling: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

  • Reagent Addition: Add NaBH₄ (0.57 g) portion-wise over 15 minutes.

    • Causality Check: Portion-wise addition controls the exothermic release of hydrogen gas and prevents localized heating, which could degrade the Boc group or promote unwanted side reactions.

  • Reaction Monitoring: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor the disappearance of the ketone via TLC (Hexanes:EtOAc 7:3, visualized with KMnO₄ stain; the alcohol will appear as a more polar, lower Rf spot).

  • Quenching: Once complete, cool the mixture back to 0 °C and carefully quench by adding saturated aqueous NH₄Cl (10 mL) dropwise.

    • Causality Check: Mildly acidic NH₄Cl destroys excess hydride safely without creating a highly acidic environment that could cleave the acid-sensitive N-Boc group.

  • Extraction & Workup: Concentrate the mixture under reduced pressure to remove the majority of the methanol. Extract the remaining aqueous residue with EtOAc (3 × 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution 10% to 30% EtOAc in Hexanes) to afford the pure title compound.

References
  • WO2023030385A1 - Composé cyclique fusionné à une pyrimidine, son procédé de préparation et son utilisation. Google Patents. (Demonstrates the unsuitability of LiAlH₄, showing its reduction of the N-Boc spirocycle to an N-methyl derivative).
  • Asymmetric Meerwein-Ponndorf-Verley reduction of perfluoroalkyl N-Boc-pyrrolidyl ketones. Organic Chemistry - RSC Publishing. (Details the chemoselective reduction of N-Boc protected ketones using NaBH₄). URL:[Link]

  • Synthesis of Phosphine-Alkene Ligands and 3-Hydroxy Piperidines Using Organolithium Chemistry. White Rose eTheses Online. (Discusses the use of bulky hydrides like L-Selectride to achieve high diastereoselectivity in N-Boc pyrrolidinone reductions). URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing Boc Deprotection of Azaspiro[4.4]nonanes

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists, researchers, and drug development professionals working with azaspiro[4.4]nonane scaffolds.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists, researchers, and drug development professionals working with azaspiro[4.4]nonane scaffolds. While spirocyclic amines are excellent conformationally restricted bioisosteres, the steric bulk of the spiro-fusion often complicates standard protecting group manipulations. Here, we address the mechanistic causes of side reactions during tert-butoxycarbonyl (Boc) deprotection and provide validated, self-correcting protocols to ensure high-fidelity cleavage.

Section 1: Mechanistic FAQs & Troubleshooting Guide

Q1: Why is my azaspiro[4.4]nonane Boc deprotection incomplete even after standard TFA treatment? A1: The primary cause is the severe steric hindrance imposed by the [4.4] spirocyclic core. The adjacent cyclopentane or pyrrolidine rings shield the carbamate oxygen, kinetically hindering the initial protonation step required for cleavage. When protonation is slow, the subsequent elimination of the tert-butyl cation ( t -Bu + ) and CO 2​ is significantly delayed[1]. Troubleshooting: Do not simply increase reaction time, as this invites side reactions. Instead, increase the acid concentration (e.g., from 50% to 95% TFA) or switch to a smaller, highly volatile acid system like 4M HCl in dioxane. HCl/dioxane drives the equilibrium forward by volatilizing the byproduct as isobutylene gas, making it highly effective for sterically encumbered spiro-proline derivatives[2].

Q2: My LC-MS shows a mass corresponding to[M+56] Da relative to the expected product. What is this impurity and how do I eliminate it? A2: A +56 Da mass increase is the classic signature of tert-butylation[3]. When the Boc group is cleaved via an S N​ 1 mechanism, it generates a highly electrophilic t -Bu + carbocation[4]. If your azaspiro[4.4]nonane derivative contains nucleophilic moieties (e.g., aromatic rings, thiols, or unprotected amines), the carbocation will alkylate these sites before it can degrade into isobutylene[1]. Troubleshooting: You must introduce a scavenger. Scavengers are highly nucleophilic additives that act as "traps" for the carbocation, reacting with it faster than your substrate does[1]. Triisopropylsilane (TIS) is an excellent hydride donor that permanently quenches the cation into isobutane[3].

Q3: I am observing degradation and ring-opening of my spirocyclic core under harsh acidic conditions. Are there alternative methods? A3: While the [4.4] spiro system is thermodynamically stable, prolonged exposure to strong protic acids (like 95% TFA) can trigger retro-aldol-type ring openings or rearrangements if the rings are highly functionalized (e.g., with adjacent ketones or ethers). Troubleshooting: Transition to a mild Lewis acid-mediated deprotection. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) in the presence of a non-nucleophilic base (2,6-lutidine) selectively removes the Boc group without generating the harsh protic environment that drives skeletal degradation[3].

Section 2: Quantitative Data & Scavenger Selection

To systematically prevent tert-butylation and degradation, select the appropriate scavenger cocktail based on your substrate's functional groups.

Scavenger CocktailComposition (v/v)Target Side Reaction PreventedSubstrate Compatibility
TFA / TIS / H 2​ O 95 : 2.5 : 2.5General tert-butylationBroad; TIS efficiently quenches carbocations via hydride transfer.
TFA / Thioanisole / EDT 90 : 5 : 5Alkylation of sulfur-containing groupsSubstrates with thiols or thioethers (EDT = ethanedithiol).
4M HCl / Dioxane N/ACircumvents t -Bu + buildup (forms isobutylene)Highly stable substrates lacking acid-sensitive groups.
TMSOTf / 2,6-Lutidine 1.5 eq : 2.0 eqPrevents protic acid-catalyzed ring openingAcid-sensitive spirocycles and highly functionalized cores.

Section 3: Decision Workflow Visualization

G A Start: Boc-Azaspiro[4.4]nonane B Nucleophilic/Acid-Sensitive Groups Present? A->B C Use TMSOTf / 2,6-Lutidine (Lewis Acid) B->C Yes (Acid-sensitive) D Use TFA + Scavengers (e.g., TIS/H2O) B->D No (Stable core) E Monitor by LC-MS C->E D->E F Incomplete Deprotection (Steric Hindrance)? E->F G Switch to 4M HCl/Dioxane or Increase Temp F->G Yes H Standard Workup & Isolation F->H No G->E Re-evaluate

Workflow for optimizing Boc deprotection of sterically hindered azaspiro[4.4]nonanes.

Section 4: Validated Experimental Protocols

These protocols are designed as self-validating systems. By incorporating specific LC-MS checkpoints, the chemist can confirm intermediate states before proceeding, ensuring high-fidelity product isolation.

Protocol A: Scavenger-Assisted Acidic Deprotection (TFA/TIS)

Causality: TIS acts as a hydride source, neutralizing the t -Bu + cation into volatile isobutane, preventing the +56 Da alkylation artifact[3].

  • Preparation: Dissolve the Boc-protected azaspiro[4.4]nonane in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration in a round-bottom flask[1].

  • Scavenger Addition: Add Triisopropylsilane (TIS) and deionized water to achieve a final reaction volume ratio of TFA/TIS/Water (95:2.5:2.5 v/v/v) once the acid is added[3].

  • Acidification: Cool the mixture to 0 °C. Dropwise, add Trifluoroacetic acid (TFA) equal to the volume of DCM[1].

  • Validation Checkpoint: Stir for 1 hour at room temperature. Pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS.

    • If starting material remains: The spiro-steric hindrance is dominant. Stir for an additional 2 hours.

    • If complete: Proceed to workup.

  • Workup: Concentrate the mixture under reduced pressure. To remove residual TFA and TIS, precipitate the crude amine salt by adding cold diethyl ether. Collect the solid via centrifugation[3].

Protocol B: Mild Lewis-Acid Deprotection (TMSOTf)

Causality: TMSOTf silylates the carbamate carbonyl, activating it for cleavage without generating a highly acidic protic environment, thereby preserving sensitive spirocyclic architectures[3].

  • Preparation: Dissolve the substrate in anhydrous DCM (0.1 M) under an inert Nitrogen atmosphere[3].

  • Base Addition: Add 2,6-lutidine (2.0 equivalents). This non-nucleophilic base neutralizes trace triflic acid generated during the reaction without reacting with the electrophile. Cool the solution to 0 °C[3].

  • Activation: Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.5 equivalents)[3].

  • Validation Checkpoint: Stir at 0 °C for 45 minutes. Monitor via TLC or LC-MS. The reaction should rapidly reach completion due to the high oxophilicity of silicon[3].

  • Quenching & Workup: Quench the reaction by adding methanol (1 mL). Dilute with ethyl acetate and wash sequentially with water and saturated aqueous sodium bicarbonate. Dry the organic layer over Na 2​ SO 4​ and concentrate[3].

References

  • Benchchem. "Scavengers for Boc deprotection to prevent side reactions." Benchchem Technical Support.
  • Benchchem. "Boc-guanidine deprotection side reactions and how to avoid them." Benchchem Technical Support.
  • ACS GCI Pharmaceutical Roundtable. "BOC Deprotection." Reagent Guides.
  • ChemRxiv. "Practical multigram approach to conformationally constrained proline-based building blocks with gamma-spiro conjunction."

Sources

Troubleshooting

Technical Support Center: Optimizing Purification of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Welcome to the Technical Support Center. The purification of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate presents a unique intersection of chromatographic challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The purification of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate presents a unique intersection of chromatographic challenges. As a spirocyclic intermediate frequently utilized in drug discovery, its structural features—an acid-sensitive Boc protecting group, a strongly hydrogen-bonding secondary hydroxyl group, and the complete absence of a conjugated UV chromophore—require highly optimized downstream processing.

This guide provides field-proven troubleshooting strategies, causality-driven methodologies, and self-validating protocols to ensure high-yield isolation of your target compound.

Diagnostic Purification Workflow

Before selecting a purification method, use the following decision matrix to evaluate your crude extract.

PurificationWorkflow Start Crude Mixture: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Analyze Analyze Matrix & Diastereomers (LC-MS / NMR) Start->Analyze Decision Is High-Resolution Isomer Separation Needed? Analyze->Decision Flash Normal Phase Flash Chromatography (Et3N-Deactivated Silica) Decision->Flash No (Bulk Cleanup) Prep Reverse Phase Prep-HPLC (MS/ELSD-Triggered) Decision->Prep Yes (Isomer Resolution) Isolate Pure Product Isolation (Lyophilization) Flash->Isolate Prep->Isolate

Decision matrix for the purification of spirocyclic carbamates based on isomer resolution needs.

Section 1: Troubleshooting & FAQs

Q1: I am losing the Boc protecting group during standard silica gel flash chromatography. Why is this happening, and how do I prevent it? Causality: The tert-butoxycarbonyl (Boc) group is notoriously sensitive to acidic environments[1]. While generally stable under neutral conditions, standard silica gel contains surface silanol groups that are weakly acidic (pKa ~ 4.5–5.0). Prolonged residence times on an active silica column can actually catalyze the premature cleavage of the Boc group, leading to the formation of the free 1-azaspiro[4.4]nonane amine[2]. This degradation is severely exacerbated if the silica is highly active or if the solvent system is completely anhydrous[3]. Solution: Deactivate the silica gel prior to loading your sample. Pre-flush your column with 1–2% Triethylamine (Et₃N) in Hexanes. The Et₃N irreversibly binds to the highly acidic silanol sites, neutralizing the stationary phase and protecting the Boc group during the run.

Q2: My compound streaks heavily on TLC and during flash chromatography, resulting in poor recovery. How can I improve peak shape? Causality: The free secondary hydroxyl group at the C6 position of the spirocycle acts as a strong hydrogen bond donor and acceptor. It interacts heavily with the stationary phase. Furthermore, the rigid 3D conformation of the 1-azaspiro[4.4]nonane core[4] prevents the molecule from adopting a folded conformation that might otherwise shield this polar group from the silica surface. Solution: Transition to a more polar solvent system (e.g., Dichloromethane/Methanol) and incorporate 1% aqueous ammonia or Et₃N into the mobile phase. Alternatively, switch from standard bare silica to an amino-functionalized (NH₂) silica stationary phase, which eliminates silanol-driven hydrogen bonding and drastically sharpens the elution band.

Q3: I cannot detect the compound during Prep-HPLC using standard UV detection (254 nm). Is the compound degrading? Causality: The compound is likely intact, but it lacks a conjugated π -system or aromatic ring. The only chromophore present is the carbamate carbonyl, which absorbs very weakly in the low UV range (< 220 nm). Relying on 254 nm will result in missed peaks and fraction collection failure. Solution: Shift your detection strategy. Utilize an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or Mass Spectrometry (MS) directed fraction collection. If UV is your only option, monitor at 205–210 nm, but you must strictly avoid UV-absorbing additives like Trifluoroacetic Acid (TFA).

Section 2: Quantitative Data for Mobile Phase Selection

When transitioning to Preparative HPLC, selecting the correct mobile phase and detector settings is critical to prevent Boc cleavage while ensuring the spirocycle is visible to the detector.

Table 1: Mobile Phase & Detection Compatibility for Non-Chromophoric Spirocycles

Detection ModalityWavelength / SignalRecommended Mobile PhaseAdditive LimitCausality / Limitation
UV-Vis 205–210 nmWater / Acetonitrile< 0.05% Phosphoric AcidMolecule lacks a conjugated π -system. TFA cannot be used as it absorbs strongly below 220 nm, masking the analyte.
ELSD / CAD Universal (Scattering)Water / Methanol0.1% Formic AcidRequires fully volatile buffers. Non-volatile salts (like phosphates) will precipitate and permanently foul the drift tube.
MS (ESI+) m/z 242.1 [M+H]⁺Water / Acetonitrile0.05% Formic AcidHigh acid concentrations cause ion suppression and risk Boc cleavage. Real-time monitoring of m/z 186.1 allows degradation tracking.

Section 3: Self-Validating Protocol for Diastereomer Separation

Because the spiro center and the C6-hydroxyl group create distinct stereocenters, syntheses often yield a mixture of cis and trans diastereomers. The following MS-triggered Preparative HPLC protocol is designed to resolve these isomers while preserving the structural integrity of the molecule.

Methodology: MS-Triggered Preparative HPLC

Step 1: Sample Preparation & Matrix De-risking

  • Action: Dissolve the crude extract in a 50:50 mixture of HPLC-grade Water and Acetonitrile to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Causality: Particulates will foul the high-pressure pumps. The 50:50 solvent ratio ensures that both the lipophilic spirocyclic core and the polar hydroxyl group remain fully solvated, preventing precipitation upon injection into the aqueous mobile phase.

Step 2: Column & Mobile Phase Selection

  • Action: Equip the system with a C18 Preparative Column (e.g., 150 x 21.2 mm, 5 µm). Use Water (Solvent A) and Acetonitrile (Solvent B), both buffered with exactly 0.05% Formic Acid (v/v) .

  • Causality: A C18 stationary phase provides the theoretical plates necessary to resolve the subtle 3D spatial differences between the cis and trans isomers[4]. Limiting Formic Acid to 0.05% (instead of the standard 0.1%) creates a self-validating balance: it is acidic enough to ensure sharp peak shapes by suppressing silanol ionization, but weak enough to prevent on-column Boc cleavage[1].

Step 3: Gradient Design & MS-Triggered Collection

  • Action: Run a shallow gradient from 20% B to 60% B over 25 minutes. Set the Mass Spectrometer (ESI+) to trigger fraction collection at m/z 242.1 (Expected [M+H]⁺) and m/z 186.1 (Diagnostic Fragment: [M+H - isobutylene]⁺).

  • Causality: The shallow gradient maximizes the resolution factor ( Rs​ ) between the diastereomers. MS-triggering ensures fractions are only collected when the target mass is detected, eliminating blind collection.

  • Validation Check: Monitoring the m/z 186.1 fragment acts as a real-time diagnostic. If the 186.1 peak intensity exceeds 5% of the 242.1 peak, the Boc group is degrading in the source or on the column; reduce the acid modifier immediately.

Step 4: Post-Collection Isolation (Critical)

  • Action: Immediately freeze the collected fractions on dry ice and lyophilize (freeze-dry) them to a powder. Do not use a rotary evaporator with a heated water bath.

  • Causality: As water and acetonitrile evaporate during rotary evaporation, the concentration of formic acid increases exponentially, dropping the pH drastically. This will rapidly cleave the Boc group in the collection flask. Lyophilization removes the volatile formic acid via sublimation without concentrating it in a liquid state, ensuring the Boc group remains perfectly intact.

Sources

Optimization

HPLC method development for analyzing tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Welcome to the Technical Support Center for the analytical method development of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5). As a Senior Application Scientist, I designed this guide to a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the analytical method development of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5).

As a Senior Application Scientist, I designed this guide to address the specific physicochemical bottlenecks of this molecule. Because this N-Boc protected azaspiro compound lacks an extended conjugated π-system, it presents a classic "weak chromophore" challenge[1]. Furthermore, the acid-lability of the tert-butyloxycarbonyl (Boc) protecting group and the presence of chiral centers (at the spiro junction and hydroxyl-bearing carbon) require a highly deliberate, causality-driven approach to chromatographic method development.

Part 1: Analyte Profiling & Method Strategy

Standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods relying on UV detection often fail for this compound. The carbamate (Boc) group only absorbs weakly in the low UV range (200–210 nm), a region where mobile phase solvents and additives create severe background noise and baseline drift[1].

To achieve high-sensitivity impurity profiling and reliable quantification, we must pivot to universal, mass-dependent detection strategies such as the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)[2]. CAD is generally prioritized over ELSD due to its superior sensitivity for semi-volatile analytes and broader dynamic range[3]. Simultaneously, the mobile phase pH must be strictly controlled; the N-Boc group undergoes rapid acid-catalyzed solvolysis at pH < 2.5, especially at elevated column temperatures[4].

Method_Dev A tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (Weak Chromophore, Acid-Labile) B Detector Selection A->B C1 CAD / ELSD / MS (Preferred: Mass/Aerosol Response) B->C1 High Sensitivity C2 UV/Vis (205 nm) (Alternative: High Baseline Noise) B->C2 Routine QA D1 Mobile Phase: Volatile (e.g., 10mM NH4FA, pH 4.0) C1->D1 D2 Mobile Phase: UV Transparent (e.g., 0.05% H3PO4) C2->D2 E Risk: On-Column Boc Deprotection (If pH < 2.5 or Temp > 40°C) D1->E D2->E F Optimized Workflow: Neutral/Mild pH, Temp ≤ 30°C E->F Mitigation

Fig 1: Method development decision tree for N-Boc spiro compounds.

Part 2: Validated Experimental Protocol (Self-Validating RP-HPLC-CAD)

This protocol utilizes CAD to bypass the weak chromophore issue while employing a mildly acidic, volatile buffer to prevent on-column Boc degradation[2][4]. The inclusion of a System Suitability Test (SST) ensures the method is self-validating before every run.

Step 1: System & Detector Preparation

  • Flush the HPLC system with MS-grade Water and Acetonitrile to remove non-volatile salts (critical for CAD/ELSD health).

  • Set the CAD evaporation temperature to 35°C. Causality: Higher temperatures (e.g., 50°C) risk volatilizing the moderately low-molecular-weight spiro compound, reducing signal.

  • Set CAD data collection rate to 10 Hz with a filter constant of 3.6 seconds.

Step 2: Mobile Phase Formulation

  • Mobile Phase A: 10 mM Ammonium Formate in MS-grade Water, adjusted to pH 4.0 with dilute Formic Acid. Causality: pH 4.0 suppresses the ionization of any trace free-amine impurities (improving peak shape) while remaining safely above the threshold for acid-catalyzed Boc cleavage[4][5].

  • Mobile Phase B: 100% MS-grade Acetonitrile.

Step 3: Column & Gradient Execution

  • Column: C18, 150 x 4.6 mm, 3 µm particle size, fully end-capped (e.g., Waters XBridge or Phenomenex Luna). Fully end-capped silica prevents secondary interactions between residual silanols and the polar hydroxyl group on the spiro ring.

  • Column Temperature: 30°C.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    • 0.0 - 2.0 min: 10% B

    • 2.0 - 15.0 min: 10% B 90% B

    • 15.0 - 18.0 min: 90% B

    • 18.0 - 18.1 min: 90% B 10% B

    • 18.1 - 25.0 min: 10% B (Re-equilibration)

Step 4: System Suitability Testing (Self-Validation) Before analyzing unknown samples, inject a 100 µg/mL reference standard 5 times. The system is validated only if:

  • Precision: Peak area Relative Standard Deviation (RSD) is 2.0%.

  • Tailing Factor: Asymmetry (As) is between 0.8 and 1.5.

  • Stability: No secondary peak (indicating the deprotected free amine) exceeds 0.5% of the total area.

Part 3: Technical Support FAQs

Q: Why is my calibration curve non-linear when using the CAD detector? A: This is an inherent physical property of aerosol-based detectors. The charging efficiency of the aerosol particles varies with droplet size, leading to a non-linear response over wide concentration ranges[2]. Solution: Do not use standard linear regression. Instead, apply a quadratic (second-order polynomial) fit, or use the Power Function Value (PFV) setting in your chromatography data system (CDS) to linearize the data mathematically.

Q: I am observing a secondary peak eluting earlier than my main peak, and it increases the longer the sample sits in the autosampler. What is happening? A: You are observing the solvolysis and deprotection of the N-Boc group, yielding the free 6-hydroxy-1-azaspiro[4.4]nonane amine[4]. This occurs if your sample diluent is too acidic or if the autosampler is kept at room temperature. Solution: Prepare your samples in a neutral diluent (e.g., 50:50 Water:Acetonitrile, unbuffered) and chill the autosampler to 4°C.

Q: My synthesis yielded a mixture of diastereomers. Can this method separate them? A: Standard C18 reversed-phase methods often struggle to resolve rigid spiro-diastereomers, resulting in peak shouldering rather than baseline separation. To resolve the stereoisomers, you must transition to a Chiral Stationary Phase (e.g., Chiralcel OD) using a normal-phase gradient (e.g., Hexane:Isopropanol 90:10)[6].

Q: Can I use UV detection if my lab does not have a CAD or MS? A: Yes, but with strict limitations. You must monitor at 205 nm. To minimize baseline drift, you cannot use formate or acetate buffers. Instead, use 0.05% Phosphoric Acid in water as Mobile Phase A, and HPLC-grade Acetonitrile (which has a lower UV cutoff than methanol) as Mobile Phase B[1]. Be aware that phosphoric acid makes the method incompatible with MS down the line.

Part 4: Troubleshooting Matrix & Quantitative Data

Table 1: Detector Selection & Quantitative Limits Matrix Use this table to validate your instrument capabilities against the required limits of detection.

Detector TechnologyTypical LOD (ng on-column)Dynamic RangeMax Buffer Conc.Recommended Mobile Phase Additives
CAD (Charged Aerosol) 1 - 5 ng 103 (Non-linear)10 mMAmmonium Formate, Formic Acid
ELSD (Evaporative Light) 10 - 50 ng 102 (Non-linear)10 mMAmmonium Acetate, Acetic Acid
UV/Vis (205 nm) 50 - 100 ng 104 (Linear)50 mM0.05% H3​PO4​ , Phosphate buffer

Table 2: Rapid Troubleshooting Guide

SymptomRoot Cause AnalysisCorrective Action
Severe baseline drift during gradient UV absorbance of organic modifier changes at 205 nm.Switch to CAD/ELSD. If using UV, ensure Acetonitrile is strictly "Low UV / HPLC Grade"[1].
Peak splitting or leading edge On-column Boc deprotection due to high temperature or low pH[4].Raise mobile phase pH to 4.0. Lower column oven temperature to 30°C.
High background noise (CAD) Non-volatile salt accumulation in the CAD evaporation tube.Flush system with hot water (without column). Strictly use MS-grade volatile buffers[2].
Poor retention (elutes near void) Analyte is highly polar due to the hydroxyl group.Start gradient at 2% B instead of 10% B, or switch to an AQ-type C18 column designed for high aqueous retention.

References

  • High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review - PubMed (Taylor & Francis).[Link]

  • Expanding Your High Performance Liquid Chromatography and Ultra High Performance Liquid Chromatography Capabilities with Universal Detection - SlideShare. [Link]

  • Comparison of the response of four aerosol detectors used with ultra high pressure liquid chromatography - ResearchGate.[Link]

  • Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration - ACS Publications.[Link]

  • Spiro Compound | Thin Layer Chromatography & HPLC Separations - Scribd. [Link]

Sources

Troubleshooting

Technical Support Center: Handling &amp; Storage of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Welcome to the Technical Support Center for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5). This highly specialized bicyclic building block is frequently utilized in the synthesis of 1[1] an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5). This highly specialized bicyclic building block is frequently utilized in the synthesis of 1[1] and 2[2]. The molecule features a rigid azaspiro[4.4]nonane core, a secondary hydroxyl group at the 6-position, and a tert-butyloxycarbonyl (Boc) protected amine at the 1-position. Proper handling is critical because the orthogonal reactivity of the Boc group and the free hydroxyl group can lead to unintended side reactions if storage conditions are compromised.

Part 1: Frequently Asked Questions (FAQs) on Storage & Stability

Q1: What are the optimal long-term storage conditions for this compound? A: The compound should be stored in a tightly sealed container at -20°C in a dry, well-ventilated environment, as 3[3]. While the Boc group provides [], exposure to atmospheric moisture must be minimized to prevent slow hydrolysis, especially if trace acidic impurities are present in the storage environment.

Q2: Why is the compound sensitive to acidic environments, and what is the mechanism of degradation? A: The tert-butoxycarbonyl (Boc) group is inherently acid-labile. Under acidic conditions, the carbamate oxygen is protonated, leading to the cleavage of the carbon-oxygen bond. This generates a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates, releasing carbon dioxide gas and yielding the unprotected free amine, making 5 necessary if acidic conditions are required[5].

Q3: Does the free 6-hydroxyl group pose any stability risks during storage? A: Yes. While secondary alcohols are generally stable, the 6-hydroxyl group can undergo slow oxidation to a ketone if exposed to strong oxidizing agents or prolonged UV light in the presence of oxygen. Storing the compound in the dark and under an inert atmosphere (e.g., argon or nitrogen) mitigates this risk.

Part 2: Troubleshooting Guide for Experimental Handling

Issue 1: Unexpected Boc Deprotection During Reaction Setup

  • Symptom: Evolution of gas (CO₂) upon dissolving the compound, or the appearance of a highly polar spot on TLC (free amine).

  • Root Cause: The solvent used (e.g., dichloromethane or chloroform) may contain trace amounts of HCl, a common decomposition product of chlorinated solvents over time.

  • Solution: Always use freshly distilled or basic-alumina-filtered chlorinated solvents. Alternatively, switch to non-halogenated solvents like THF or ethyl acetate.

Issue 2: Poor Yields in Hydroxyl Functionalization (e.g., Esterification)

  • Symptom: Incomplete conversion of the 6-hydroxyl group despite excess reagents.

  • Root Cause: Steric hindrance from the adjacent spirocyclic center and the bulky Boc group restricts access to the 6-hydroxyl position.

  • Solution: Employ a highly active nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) to drive the acylation, but do not exceed 60°C to prevent thermal Boc degradation.

Part 3: Data Presentation - Stability Profile

To assist in experimental planning, the following table summarizes the quantitative stability profile of Boc-protected azaspiro systems under various stress conditions.

Stress ConditionReagent / EnvironmentTime to 10% Degradation (t₉₀)Primary Degradation Product
Thermal (Solid) 25°C, Ambient air> 12 monthsNone observed
Thermal (Solid) 60°C, Ambient air~ 4 weeksIsobutylene, CO₂, Free Amine
Aqueous Acid 0.1 M HCl (aq)< 10 minutesUnprotected amine
Aqueous Base 1.0 M NaOH (aq)> 72 hoursStable (No degradation)
Oxidative 3% H₂O₂~ 48 hours6-ketone derivative
Photolytic UV Light (254 nm)~ 7 daysComplex mixture

Part 4: Standardized Experimental Protocols

Protocol A: Reconstitution and Handling

Objective: To prepare a standard stock solution while preserving the integrity of the Boc and hydroxyl groups. This protocol relies on the causality of moisture-induced degradation to dictate handling steps.

  • Equilibration: Remove the sealed vial from the -20°C freezer and allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Causality: Opening cold vials causes atmospheric moisture condensation, which introduces water and trace acids into the sample, initiating Boc hydrolysis.

  • Inert Atmosphere: Purge a clean, dry reaction flask with Argon or Nitrogen gas for 5 minutes.

  • Solvent Preparation: Use anhydrous, amine-free, and acid-free solvents. If using DCM, pass it through a short plug of basic alumina immediately prior to use.

  • Dissolution: Transfer the required mass of the compound to the flask and add the solvent. Stir gently until fully dissolved.

  • Storage of Stock: If the stock solution must be stored, flush the headspace with Argon, seal tightly with Parafilm, and store at 2-8°C. Use within 48 hours.

Protocol B: Forced Degradation Study (Self-Validating System)

Objective: To validate your analytical method's capability to separate the parent compound from its deprotected free amine. By deliberately degrading the compound, you create a self-validating analytical system: if your LC-MS method successfully separates the parent peak from the generated free amine, you can trust its ability to detect trace degradation in your actual storage batches[2].

  • Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of Acetonitrile and Water.

  • Add 1.0 mL of 0.1 M Trifluoroacetic acid (TFA) to 1.0 mL of the stock solution.

  • Incubate the mixture at 25°C for 2 hours.

  • Quench the reaction by adding 1.0 mL of 0.1 M Sodium Bicarbonate (NaHCO₃).

  • Analyze via LC-MS to confirm the disappearance of the parent mass (M+H = 242.17) and the appearance of the free amine mass (M+H = 142.12).

Part 5: Visualizations

BocDeprotection A tert-Butyl 6-hydroxy-1-azaspiro [4.4]nonane-1-carboxylate (Stable Parent) C Protonated Carbamate Intermediate A->C Protonation B Acidic Environment (H+ Source) B->C D tert-Butyl Cation + Carbamic Acid C->D C-O Cleavage E Unprotected Free Amine (1-azaspiro[4.4]nonane-6-ol) D->E Decarboxylation F Isobutylene + CO2 (Gas Evolution) D->F Byproducts

Mechanistic pathway of acid-catalyzed Boc deprotection leading to the free azaspiro amine.

TroubleshootingWorkflow Start Start: Handling Boc-Azaspiro Compound CheckSolvent Check Solvent pH & Quality Start->CheckSolvent IsAcidic Is the solvent acidic (e.g., aged DCM)? CheckSolvent->IsAcidic FilterDCM Filter through Basic Alumina or switch to THF/EtOAc IsAcidic->FilterDCM Yes CheckMoisture Check for Moisture IsAcidic->CheckMoisture No FilterDCM->CheckMoisture IsWet Is condensation present from cold storage? CheckMoisture->IsWet Equilibrate Equilibrate to RT in desiccator before opening IsWet->Equilibrate Yes Proceed Proceed with Reaction (Safe Conditions) IsWet->Proceed No Equilibrate->Proceed

Logical troubleshooting workflow for handling and preparing the Boc-protected compound.

Sources

Optimization

Overcoming steric hindrance in tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate reactions

Welcome to the Technical Support Center for spirocyclic scaffold functionalization. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of tert-butyl 6-hydroxy-1-azasp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for spirocyclic scaffold functionalization. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate.

The 1-azaspiro[4.4]nonane core is inherently congested. However, the addition of the bulky tert-butoxycarbonyl (Boc) protecting group at the 1-position creates a formidable "steric wall." The highly rotameric tert-butyl group sweeps a massive steric volume that severely restricts reagent trajectory to the adjacent 6-hydroxyl group [3]. Furthermore, the rigid spirocyclic junction prevents the rings from flattening to relieve steric strain during transition states.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these kinetic barriers.

Section 1: Diagnostic FAQs (Why is my reaction failing?)

Q1: Why do my standard esterification and Mitsunobu reactions fail completely on the 6-OH position? A1: The failure is kinetic, driven by extreme steric shielding. The spiro center (C5) locks the conformation of the two five-membered rings, creating distinct concave and convex faces. In a standard Mitsunobu reaction, the bulky triphenylphosphine (PPh₃) struggles to form the required alkoxyphosphonium intermediate with the 6-OH. Even if it forms, the subsequent Sₙ2 attack by the carboxylate is sterically blocked by the adjacent N-Boc group.

Q2: I need to invert the stereocenter at C6. If standard Mitsunobu (PPh₃/DEAD) yields only unreacted starting material, what is the alternative? A2: You must modify both the electronics and sterics of the Mitsunobu reagents. Switch from PPh₃/DEAD to tributylphosphine (PBu₃) and 1,1'-(azodicarbonyl)dipiperidine (ADDP). PBu₃ is more nucleophilic and significantly less sterically demanding than PPh₃, facilitating the formation of the alkoxyphosphonium ion. Additionally, you must use a highly acidic nucleophile like 4-nitrobenzoic acid. Its lower pKₐ ensures rapid protonation of the betaine intermediate, driving the equilibrium forward and providing a highly nucleophilic carboxylate capable of penetrating the congested spiro center [1].

Q3: For direct esterification (retention of stereochemistry), DCC coupling is giving <10% yield. How can I drive this to completion? A3: The O-acylisourea intermediate formed by DCC and your carboxylic acid is too bulky to be attacked by the hindered 6-OH. You must employ Steglich esterification conditions by adding a stoichiometric amount (or high catalytic load, e.g., 1.2 equiv) of 4-dimethylaminopyridine (DMAP). DMAP intercepts the O-acylisourea to form an acylpyridinium intermediate. This intermediate is highly electrophilic and projects the acyl group away from the bulky DCC byproduct, making it accessible to the hindered 6-OH [2].

Section 2: Quantitative Data & Reagent Selection

To optimize your time and resources, refer to the following self-validating data table when selecting your reaction conditions for the 6-OH functionalization.

Reagent SystemNucleophile / AcidTempExpected YieldMechanistic Advantage
PPh₃ / DEAD Benzoic Acid25°C< 5%None (Sterically blocked transition state).
PPh₃ / DIAD 4-Nitrobenzoic Acid25°C20-30%Better betaine protonation, but phosphine is too bulky.
PBu₃ / ADDP 4-Nitrobenzoic Acid80°C80-90% Reduced steric bulk of phosphine; thermally stable betaine.
DCC alone Aliphatic Carboxylic Acid25°C< 10%O-acylisourea is too bulky for 6-OH attack.
DCC / DMAP Aliphatic Carboxylic Acid25°C85-95% Formation of highly accessible acylpyridinium ion.

Section 3: Troubleshooting Workflows & Mechanistic Logic

Workflow Start Reaction on 6-OH of Boc-azaspiro[4.4]nonane CheckRxn Identify Desired Transformation Start->CheckRxn Mitsunobu Stereochemical Inversion (Mitsunobu) CheckRxn->Mitsunobu Esterification Direct Esterification (Retention) CheckRxn->Esterification M_Fail Standard PPh3/DEAD Fails? Mitsunobu->M_Fail E_Fail Standard DCC Coupling Fails? Esterification->E_Fail M_Fix Use ADDP / PBu3 + p-Nitrobenzoic Acid M_Fail->M_Fix Yes StericWall Still No Conversion? (Boc Steric Wall) M_Fix->StericWall E_Fix Use DCC / DMAP (1.2 eq) in Toluene/DCM E_Fail->E_Fix Yes E_Fix->StericWall Deprotect 1. TFA Deprotection 2. React 6-OH 3. Reprotect with (Boc)2O StericWall->Deprotect Yes

Troubleshooting workflow for hindered 6-OH functionalization in azaspiro[4.4]nonanes.

Mechanism A PBu3 + ADDP B Betaine Intermediate A->B C Protonation by p-Nitrobenzoic Acid B->C D Alkoxyphosphonium Ion (Hindered 6-OH) C->D + Alcohol E SN2 Attack by Carboxylate D->E Rate Limiting F Inverted Ester + Phosphine Oxide E->F

Modified Mitsunobu mechanism utilizing PBu3 and ADDP for sterically hindered alcohols.

Section 4: Step-by-Step Experimental Methodologies

Protocol 1: Modified Mitsunobu Inversion of 6-OH

This protocol utilizes a self-validating visual cue: the precipitation of the ADDP byproduct indicates the reaction has proceeded through the betaine intermediate.

  • Preparation: In an oven-dried Schlenk flask under argon, dissolve tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 equiv) and 4-nitrobenzoic acid (3.0 equiv) in anhydrous toluene (0.1 M).

  • Phosphine Addition: Add tributylphosphine (PBu₃, 3.0 equiv) via a gastight syringe. Stir for 5 minutes at room temperature.

  • ADDP Addition: Cool the mixture to 0°C. Add 1,1'-(azodicarbonyl)dipiperidine (ADDP, 3.0 equiv) portion-wise. The solution will initially turn yellow as the betaine forms.

  • Reaction: Remove the ice bath and heat the reaction to 80°C for 16–24 hours. Monitor by LC-MS (look for the mass of the inverted 4-nitrobenzoate ester).

  • Workup: Cool the reaction to room temperature. The reduced ADDP byproduct (hydrazinedicarboxamide) will crash out of the solution as a white precipitate. Filter the mixture through a Celite pad and wash the cake with cold toluene.

  • Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure inverted ester.

Protocol 2: Steglich Esterification with DMAP

Use this protocol when retention of C6 stereochemistry is required.

  • Activation: Dissolve the desired carboxylic acid (1.5 equiv) in anhydrous dichloromethane (DCM, 0.2 M) at 0°C. Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.5 equiv). Stir for 15 minutes. Self-validation: A white precipitate of dicyclohexylurea (DCU) will begin to form, indicating successful activation.

  • Catalysis: Add 4-dimethylaminopyridine (DMAP, 1.2 equiv) to the suspension to generate the acylpyridinium intermediate.

  • Coupling: Add a solution of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (1.0 equiv) in DCM dropwise to the activated mixture.

  • Reaction: Allow the mixture to warm to room temperature and stir vigorously for 16 hours.

  • Workup: Filter off the DCU precipitate. Wash the organic filtrate sequentially with 1N HCl (to remove DMAP), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine. Dry over MgSO₄, concentrate, and purify via chromatography.

Protocol 3: The "Nuclear Option" (Deprotection Strategy)

If the N-Boc group entirely prevents reactivity even under the optimized conditions above, the steric wall must be temporarily dismantled.

  • Deprotection: Treat the starting material with 20% Trifluoroacetic acid (TFA) in DCM for 2 hours at room temperature to remove the Boc group. Concentrate and dry thoroughly.

  • Functionalization: Perform your desired reaction on the 6-OH. The secondary amine at position 1 will remain protonated (as an ammonium trifluoroacetate salt) under acidic/neutral conditions, reducing its steric profile and preventing N-alkylation/acylation.

  • Reprotection: Once the 6-OH is functionalized, treat the intermediate with (Boc)₂O (1.2 equiv) and Triethylamine (3.0 equiv) in DCM to reinstall the Boc protecting group.

References

  • Systematic Evaluation of 2-Arylazocarboxylates and 2-Arylazocarboxamides as Mitsunobu Reagents The Journal of Organic Chemistry - ACS Publications[Link][1]

  • Total Syntheses of Marine Natural Products Lyngbyabellin O and Lyngbyabellin P Marine Drugs - MDPI[Link][2]

  • Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space PMC - NIH[Link][3]

Sources

Troubleshooting

Technical Support Center: Troubleshooting tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Synthesis

Welcome to the Application Science Technical Support Center. The synthesis of spirocyclic compounds, particularly the reduction of tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate to its corresponding 6-hydroxy deriv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Science Technical Support Center. The synthesis of spirocyclic compounds, particularly the reduction of tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate to its corresponding 6-hydroxy derivative, presents unique stereochemical and stability challenges.

As a Senior Application Scientist, I have designed this guide to move beyond basic procedures. Here, we analyze the causality behind impurity formation and provide self-validating protocols to ensure your drug development workflows remain robust and reproducible.

Visualizing the Reaction Workflow & Impurity Branches

Understanding the branching pathways of your reaction is the first step in troubleshooting. The diagram below illustrates how specific reaction conditions trigger the formation of major impurities.

ImpurityPathway SM tert-Butyl 6-oxo-1-azaspiro[4.4]nonane -1-carboxylate Rxn Reduction (Hydride Source) SM->Rxn Reagents Target Target: (5R*, 6S*)-6-hydroxy Diastereomer (Major) Rxn->Target Stereoselective Attack Imp1 Impurity 1: (5R*, 6R*)-6-hydroxy Diastereomer (Minor) Rxn->Imp1 Opposite Face Attack Imp2 Impurity 2: Unreacted Ketone (Incomplete Rxn) Rxn->Imp2 Quenched Early Imp3 Impurity 3: 1-azaspiro[4.4]non-6-ene (Dehydration) Rxn->Imp3 Harsh/Acidic Workup Imp4 Impurity 4: Des-Boc Amine (Acidic Cleavage) Rxn->Imp4 Low pH Exposure

Impurity pathways in tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate synthesis.

Troubleshooting FAQs

Q1: Why am I seeing two closely eluting spots on my TLC/LC-MS after the reduction step? Causality: The starting material contains a chiral spiro center at C5. When the adjacent C6 ketone is reduced, a new stereocenter is generated. Standard small hydrides like NaBH₄ attack from both faces of the cyclopentane ring, yielding a mixture of syn and anti diastereomers. This lack of facial selectivity is a well-documented phenomenon in the synthesis of 1-azaspiro[4.4]nonane derivatives . Resolution: Switch from NaBH₄ to a sterically demanding reducing agent like L-Selectride at cryogenic temperatures. The bulky reagent amplifies steric interactions with the N-Boc group, directing hydride delivery exclusively to the less hindered face.

Q2: My isolated product contains a highly polar impurity that streaks on TLC. What is it? Causality: The tert-butyl carbamate (Boc) protecting group is highly sensitive to strong acids. If your workup involves aggressive acidic washes (e.g., 1M HCl) to remove basic byproducts, the Boc group will prematurely cleave, yielding the highly polar 1-azaspiro[4.4]nonan-6-ol free amine. The sensitivity of spirocyclic N-Boc groups requires strictly buffered workups . Resolution: Always use saturated aqueous NH₄Cl or a phosphate buffer (pH 6) for quenching. Never use unbuffered mineral acids.

Q3: I am detecting a mass of 224.2 [M+H]⁺ in my crude mixture. How do I prevent this? Causality: A mass of 224.2 corresponds to the loss of water (-18 Da) from the target alcohol, indicating the formation of the elimination product (1-azaspiro[4.4]non-6-ene). The 6-hydroxyl group is adjacent to a tertiary spiro carbon, making it highly prone to acid-catalyzed dehydration, especially when subjected to heat during solvent evaporation . Resolution: Maintain a strictly neutral to mildly basic environment during workup and keep rotary evaporator water bath temperatures strictly below 35°C.

Quantitative Impurity Profiling

To assist in rapid identification, refer to the following analytical summary comparing standard reduction (NaBH₄) versus stereoselective reduction (L-Selectride).

Impurity / ProductTypical % (NaBH₄)Typical % (L-Selectride)TLC R_f (7:3 Hex:EtOAc)LC-MS (m/z) [M+H]⁺
Target (syn-alcohol) 70–80%>90%0.35242.2
Impurity 1 (anti-alcohol) 15–25%<5%0.30242.2
Impurity 2 (Ketone SM) <2%<2%0.55240.2
Impurity 3 (Alkene) <1%<1%0.80224.2
Impurity 4 (Des-Boc Amine) <1%<1%0.05 (streaks)142.2
Standard Operating Procedure: Stereoselective Reduction

This protocol utilizes L-Selectride to maximize diastereomeric excess (d.e.) while minimizing degradation pathways. Every step is paired with its mechanistic causality and a self-validating check.

Step 1: Preparation Dissolve tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate (1.0 eq) in anhydrous THF to achieve a 0.1 M concentration under an inert argon atmosphere.

  • Causality: Anhydrous THF prevents the premature hydrolysis of the highly reactive hydride source, ensuring complete stoichiometric conversion.

Step 2: Cryogenic Cooling Cool the reaction mixture to -78°C using a dry ice/acetone bath.

  • Self-Validation Check: Insert an internal thermocouple probe. Do not proceed with reagent addition until the internal temperature stabilizes strictly below -75°C.

Step 3: Hydride Addition Add L-Selectride (1.2 eq, 1.0 M in THF) dropwise over 15 minutes.

  • Causality: The bulky sec-butyl groups of L-Selectride amplify steric clashes with the N-Boc group on the pyrrolidine ring. This forces the hydride to be delivered almost exclusively from the opposite, less hindered face, thereby maximizing the syn-diastereomer yield.

Step 4: Reaction Monitoring Stir the solution for 2 hours at -78°C.

  • Self-Validation Check: Remove a 10 µL aliquot, quench in 100 µL saturated NH₄Cl, extract with 100 µL EtOAc, and spot on a silica TLC plate (7:3 Hexanes:EtOAc). Complete disappearance of the UV-active/PMA-active ketone spot (R_f 0.55) validates reaction completion.

Step 5: Quenching Quench the reaction at -78°C by the slow addition of saturated aqueous NH₄Cl (2.0 eq), then allow the mixture to warm naturally to room temperature.

  • Causality: NH₄Cl provides a buffered, mildly acidic proton source (pH ~5.5). This destroys excess hydride safely without dropping the pH low enough to trigger Boc-deprotection or alcohol dehydration.

Step 6: Workup & Isolation Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Self-Validation Check: Ensure the rotary evaporator water bath is set < 35°C. Analyze the crude mixture by LC-MS; the presence of a dominant peak at m/z 242.2 [M+H]⁺ with <5% of the minor diastereomer confirms a successful stereoselective reduction.

References
  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.[Link]

  • Design, Synthesis, and Biological Evaluation of Novel Spiro Imidazobenzodiazepines to Identify Improved Inhaled Bronchodilators. ACS Pharmacology & Translational Science.[Link]

  • Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. The Journal of Organic Chemistry (via PMC).[Link]

Reference Data & Comparative Studies

Validation

Mass Spectrometry Validation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate: A Comparative Analytical Guide

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Compound Focus: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5) Executive Summary & Scientific Con...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Compound Focus: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5)

Executive Summary & Scientific Context

The pharmaceutical industry's paradigm shift toward three-dimensional molecular architectures—often referred to as the "Escape from Flatland"—has driven the widespread adoption of spirocyclic scaffolds . These rigid, vector-specific structures offer superior physicochemical properties and metabolic stability compared to traditional flat heterocycles.

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a highly versatile building block in this class. However, validating its structural integrity presents unique analytical challenges. The presence of a thermally labile tert-butyloxycarbonyl (Boc) protecting group, combined with the complex ring-opening dynamics of the azaspiro[4.4]nonane core, requires a highly optimized analytical approach. This guide objectively compares mass spectrometry (MS) ionization techniques and contrasts the fragmentation behavior of this spirocycle against traditional flat analogs, providing a self-validating protocol for robust structural elucidation.

Comparative Analysis: Ionization Techniques

Selecting the correct ionization method is the most critical variable in MS validation. The polarity, thermal stability, and basicity of the protected amine dictate the success of the analysis .

ESI vs. APCI vs. GC-EI-MS
  • Electrospray Ionization (ESI-LC-MS): Optimal. ESI is a soft ionization technique that effectively protonates the carbamate/amine functionalities without transferring excessive internal energy. It preserves the intact protonated precursor [M+H]+ at m/z 242.17.

  • Atmospheric Pressure Chemical Ionization (APCI-LC-MS): Sub-optimal. The heated corona discharge in APCI transfers higher thermal energy. For Boc-protected amines, this frequently results in premature in-source fragmentation (loss of the Boc group), complicating precursor identification.

  • Electron Ionization (GC-EI-MS): Not Recommended. While the compound possesses adequate volatility, the high temperature of the GC inlet (~250°C) induces thermal deprotection. Subsequent 70 eV hard ionization shatters the spirocyclic core, resulting in the complete absence of the molecular ion.

Table 1: Comparative Ionization Performance
Ionization TechniquePrecursor Ion ObservedIn-Source FragmentationSuitability for Validation
ESI (Positive) Strong [M+H]+ (m/z 242.17)Minimal (<5% with optimized cone voltage)Excellent
APCI (Positive) Weak [M+H]+ High (Extensive loss of 100 Da)Moderate
EI (70 eV) NoneComplete (Thermal + Electron impact)Poor

Fragmentation Mechanics: Spirocyclic Core vs. Flat Analogs

To confidently annotate the MS/MS spectra, we must understand the causality behind the fragmentation pathways. The Boc group exhibits a universal, predictable cleavage, while the spirocyclic core demonstrates unique stability.

The Boc Cleavage (McLafferty-like Rearrangement): Upon collision-induced dissociation (CID), the Boc group undergoes a characteristic loss of isobutylene (56 Da) via a McLafferty-like cyclic transition state, yielding an intermediate at m/z 186.11. This is rapidly followed by the expulsion of carbon dioxide (44 Da), resulting in a net loss of 100 Da (m/z 142.12) .

Spirocyclic Rigidity vs. Flat Analogs: If we compare this compound to a traditional flat analog (e.g., N-Boc-3-hydroxypyrrolidine), a stark difference in core stability emerges. Flat pyrrolidines undergo rapid α -cleavage and ring opening at low collision energies (15 eV). Conversely, the quaternary spiro center of the azaspiro[4.4]nonane core acts as a structural anchor. It requires significantly higher CID energies (>25 eV) to induce cross-ring cleavage and water loss (m/z 124.11).

MS_Fragmentation M [M+H]+ m/z 242.17 (Protonated Precursor) F1 [M+H - C4H8]+ m/z 186.11 (Loss of Isobutylene) M->F1 -56 Da (McLafferty-like) F2 [M+H - C5H8O2]+ m/z 142.12 (Loss of Boc) M->F2 -100 Da (Direct Cleavage) F1->F2 -44 Da (-CO2) F3 [M+H - Boc - H2O]+ m/z 124.11 (Water Loss) F2->F3 -18 Da (-H2O)

ESI-MS/MS fragmentation pathway for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate.
Table 2: MS/MS Fragmentation Peak Assignment
Fragment m/zNeutral LossMechanistic AssignmentDiagnostic Value
242.17 N/AIntact [M+H]+ Confirms exact mass & molecular formula.
186.11 56 DaLoss of Isobutylene ( C4​H8​ )Confirms the presence of a tert-butyl ester/carbamate.
142.12 100 DaComplete loss of Boc groupYields the free protonated azaspiro nonane core.
124.11 118 DaLoss of Boc + H2​O Confirms the presence of the free hydroxyl group.

Experimental Methodology: Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness in the data, the following protocol is designed as a self-validating system. Every parameter is chosen to prevent artifact formation and ensure quantitative reliability.

Workflow A 1. Sample Prep (1 µg/mL in 50% ACN) B 2. LC Separation (C18, H2O/ACN + 0.1% FA) A->B C 3. ESI Ionization (Positive Mode, +3.5 kV) B->C D 4. MS/MS Analysis (CID at 15-30 eV) C->D E 5. Data Processing (Fragment Annotation) D->E

Step-by-step LC-ESI-MS/MS validation workflow for spirocyclic building blocks.
Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standardization

  • Action: Dissolve the compound in 50% LC-MS grade Acetonitrile/Water to a final concentration of 1 µg/mL. Spike with 100 ng/mL of a stable-isotope-labeled internal standard (SIL-IS) or a structurally related spirocycle.

  • Causality: The 50% organic composition ensures complete solubility of the lipophilic Boc group while maintaining compatibility with the initial reverse-phase gradient. The internal standard validates that any variation in signal intensity is due to actual concentration differences, not matrix-induced ion suppression.

Step 2: Chromatographic Separation

  • Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 × 50 mm). Run a linear gradient from 5% to 95% Mobile Phase B over 5 minutes. (Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid is critical; it acts as an abundant proton donor to facilitate the formation of the [M+H]+ ion. The gradient efficiently elutes the target compound while separating it from any free-amine degradation products, which elute much earlier due to their higher polarity.

Step 3: ESI Source Optimization

  • Action: Set capillary voltage to +3.5 kV, desolvation temperature to 350°C, and restrict the cone voltage (declustering potential) to a low setting (15–20 V).

  • Causality: A low cone voltage is intentionally selected to prevent premature in-source fragmentation of the thermally labile Boc group. High cone voltages will strip the Boc group before the ions reach the first quadrupole, leading to false negatives for the intact mass.

Step 4: Tandem Mass Spectrometry (MS/MS)

  • Action: Isolate m/z 242.17 in Q1. Apply Collision-Induced Dissociation (CID) using Argon gas at stepped normalized collision energies (NCE) of 15 eV and 30 eV.

  • Causality: A stepped collision energy approach is mandatory. The 15 eV scan captures the low-energy cleavage of the Boc group (yielding m/z 186 and 142), while the 30 eV scan provides the higher-energy activation required to break the highly rigid azaspiro[4.4]nonane core and induce water loss (m/z 124).

References

  • Title: The use of spirocyclic scaffolds in drug discovery Source: Bioorganic & Medicinal Chemistry Letters (via PubMed) URL: [Link]

Comparative

IR spectroscopy comparison of Boc-protected vs unprotected azaspiro[4.4]nonane

IR Spectroscopy Comparison Guide: Boc-Protected vs. Unprotected Azaspiro[4.4]nonane Introduction & Mechanistic Overview Azaspiro[4.4]nonane and its derivatives are highly valued rigid spirocyclic scaffolds in modern drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

IR Spectroscopy Comparison Guide: Boc-Protected vs. Unprotected Azaspiro[4.4]nonane

Introduction & Mechanistic Overview

Azaspiro[4.4]nonane and its derivatives are highly valued rigid spirocyclic scaffolds in modern drug discovery. During the synthesis of complex pharmaceutical intermediates, the secondary pyrrolidine nitrogen must frequently be protected using a tert-butyloxycarbonyl (Boc) group to prevent unwanted side reactions and direct regioselectivity.

Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive, and highly reliable analytical tool to monitor this transformation. By understanding the vibrational causality behind the structural change—from a secondary amine to a tertiary carbamate—scientists can establish a self-validating feedback loop during synthesis, ensuring high experimental integrity without waiting for time-consuming NMR analysis.

Spectroscopic Causality: Decoding the Vibrational Shifts (E-E-A-T)

The conversion of unprotected azaspiro[4.4]nonane to its Boc-protected counterpart fundamentally alters the local dipole moments and bond force constants around the nitrogen atom.

  • The Unprotected State (Secondary Amine): In its free base form, the azaspiro[4.4]nonane ring contains a secondary amine (R₂N-H). This functional group exhibits a characteristic, albeit sometimes weak and broad, N-H stretching vibration in the 3300–3400 cm⁻¹ region. For example, the free N-H stretch for the 1-azaspiro[4.4]nonane skeleton is specifically observed around 3388 cm⁻¹[1].

  • The Boc-Protected State (Tertiary Carbamate): Upon reaction with di-tert-butyl dicarbonate (Boc₂O), the secondary amine is converted into a tertiary carbamate. This structural change induces three critical spectroscopic events:

    • Annihilation of the N-H Stretch: Because the nitrogen is now fully substituted (tertiary), the N-H bond is eliminated. The complete disappearance of the 3300–3400 cm⁻¹ band[2] is the primary indicator of a successful and complete protection reaction.

    • Emergence of the Carbamate Carbonyl: A highly diagnostic, intense carbonyl (C=O) stretching absorption appears. For Boc-protected cyclic secondary amines, this stretch is heavily influenced by the carbamate resonance and typically manifests strongly at ~1690 cm⁻¹[3] to 1700 cm⁻¹[2].

    • tert-Butyl Fingerprint: The introduction of the massive tert-butyl group introduces a characteristic "gem-dimethyl" split in the C-H bending region, appearing as a distinct doublet near 1365 cm⁻¹ and 1390 cm⁻¹.

Quantitative Data Comparison

The following table summarizes the key diagnostic FTIR absorption bands used to differentiate the unprotected spirocycle from its Boc-protected derivative.

Functional GroupUnprotected Azaspiro[4.4]nonane (cm⁻¹)Boc-Protected Azaspiro[4.4]nonane (cm⁻¹)Peak Characteristics
N-H Stretch ~3388AbsentWeak-to-Medium, Broad
C=O Stretch (Carbamate) Absent1690 – 1700Very Strong, Sharp
C-H Stretch (Aliphatic) 2850 – 29702850 – 2980Strong, Multiple overlapping bands
C-H Bend (t-butyl) Absent~1365 and ~1390Medium, Characteristic Doublet
C-O Stretch (Ester-like) Absent1100 – 1170Strong

Experimental Protocol: Synthesis and In-Process IR Validation

To ensure high scientific integrity, the following protocol integrates the chemical transformation with a self-validating spectroscopic feedback loop.

Step 1: Reaction Setup

  • Dissolve 10.0 mmol of unprotected azaspiro[4.4]nonane in 20 mL of anhydrous dichloromethane (DCM).

  • Add 12.0 mmol of triethylamine (Et₃N) to act as an acid scavenger. Cool the mixture to 0 °C using an ice bath.

Step 2: Boc Addition 3. Dissolve 11.0 mmol of di-tert-butyl dicarbonate (Boc₂O) in 5 mL of DCM. Add this solution dropwise to the reaction mixture over 15 minutes. 4. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours.

Step 3: Self-Validating In-Process Control (IPC) via ATR-FTIR 5. Withdraw a 50 µL aliquot of the reaction mixture. 6. Evaporate the DCM under a gentle stream of nitrogen. 7. Place the crude residue on the diamond crystal of an ATR-FTIR spectrometer. 8. Decision Gate: Scan from 4000 to 400 cm⁻¹. If the N-H stretch (~3388 cm⁻¹) is still visible, the reaction is incomplete; add 0.1 eq of Boc₂O and continue stirring. If the N-H peak is completely absent and a massive C=O peak at ~1690 cm⁻¹ is present, proceed to workup.

Step 4: Workup and Final Validation 9. Quench the reaction with 10 mL of saturated aqueous NaHCO₃. 10. Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. 11. Perform a final, high-resolution ATR-FTIR scan on the purified Boc-azaspiro[4.4]nonane to confirm the presence of the tert-butyl doublet (1365/1390 cm⁻¹) and the carbamate C=O (~1690 cm⁻¹).

Workflow Visualization

The following diagram illustrates the logical flow of the protection reaction and the corresponding spectroscopic validation checkpoints.

IR_Workflow A Unprotected Azaspiro[4.4]nonane (Secondary Amine) B Reaction: Boc2O, Et3N, DCM (Protection Step) A->B Synthesis IR1 Baseline IR: N-H Stretch Present (~3388 cm⁻¹) C=O Absent A->IR1 Spectra C Boc-Azaspiro[4.4]nonane (Tertiary Carbamate) B->C Workup IR2 Product IR: N-H Stretch Absent Strong C=O Present (~1690 cm⁻¹) C->IR2 Spectra IR1->IR2 IPC Logic: Monitor peak shift

Caption: Workflow of Boc-protection of azaspiro[4.4]nonane with corresponding FTIR validation steps.

References

  • Boc Protection for Diamine-Appended MOF Adsorbents to Enhance CO2 Recyclability under Realistic Humid Conditions , Journal of the American Chemical Society (acs.org). 3

  • Highly Efficient Asymmetric Access to 1-Azaspiro[4.4]nonane Skeleton , Synthesis (thieme-connect.com). 1

  • Schematics of t-BOC deprotection by photolithography together with the FT-IR spectra , ResearchGate.2

Sources

Validation

Validating the Stereochemistry of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate: A Comparative Guide

Executive Summary The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, frequently deployed as a conformationally restricted bioisostere to improve the pharmacokinetic profiles of dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, frequently deployed as a conformationally restricted bioisostere to improve the pharmacokinetic profiles of drug candidates[1]. However, validating the stereochemistry of building blocks like tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate presents a significant analytical bottleneck. With two critical stereocenters—the spiro quaternary carbon (C5) and the hydroxyl-bearing carbon (C6)—unambiguous stereochemical assignment is mandatory before downstream library synthesis.

This guide objectively compares the performance of three leading stereochemical validation modalities: X-ray Crystallography , Vibrational Circular Dichroism (VCD) , and 2D NMR with Mosher’s Ester Derivatization . By detailing the causality behind these methods and providing self-validating experimental protocols, this document equips drug development professionals with the data necessary to select the optimal analytical pathway.

Comparative Performance of Validation Modalities

The physical state of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (often a viscous oil or amorphous solid due to the bulky Boc-protecting group) severely limits traditional crystallographic approaches[2]. The table below summarizes the quantitative and qualitative performance metrics of alternative analytical methods.

Analytical MethodologySample State RequirementStereochemical ResolutionTurnaround TimeSample RecoveryConfidence Level
X-ray Crystallography High-Quality Single CrystalAbsolute & Relative1–2 WeeksNon-DestructiveGold Standard
VCD Spectroscopy Solution (Liquid/Oil)Absolute2–4 DaysNon-DestructiveHigh
2D NMR + Mosher's Solution (Liquid/Oil)Absolute & Relative3–5 DaysDestructive (Derivatized)High

Strategic Workflow Selection

To navigate the limitations of physical state, modern analytical workflows must dynamically route samples based on their propensity to crystallize versus their solubility.

G Start tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane -1-carboxylate (Viscous Oil) Cryst Crystallization Attempt (Often Unsuccessful) Start->Cryst NMR 2D NMR (NOESY) + Mosher's Derivatization Start->NMR VCD Vibrational Circular Dichroism (VCD) Start->VCD Xray X-ray Crystallography (Absolute Config) Cryst->Xray If Solid RelConfig Relative & Absolute Configuration (Destructive) NMR->RelConfig DFT DFT Calculations (Conformer Search) VCD->DFT VCDMatch Experimental vs. Calculated Match VCD->VCDMatch DFT->VCDMatch

Workflow comparison for stereochemical validation of spirocyclic building blocks.

Deep Dive: Vibrational Circular Dichroism (VCD)

Causality & Mechanism

When X-ray crystallography fails due to the inability to grow single crystals[2], Vibrational Circular Dichroism (VCD) emerges as the premier solution-phase alternative. VCD measures the differential absorption of left and right circularly polarized infrared radiation during vibrational transitions[3].

For tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate, the rigid spirocyclic core restricts global conformational freedom, while the C-O and C-N stretching regions (1000–1300 cm⁻¹) provide distinct chiroptical signatures. The causality of the assignment relies on mapping these experimental vibrational modes against Density Functional Theory (DFT) calculations. If the computed spectrum of a specific absolute configuration perfectly aligns with the experimental spectrum, the stereochemistry is unambiguously confirmed[3].

Self-Validating VCD Protocol

To prevent false-positive assignments caused by baseline artifacts or solvent interactions, the protocol must be designed as a self-validating system utilizing enantiomeric pairs.

VCDWorkflow Sample Prepare 0.1 M Solution in CDCl3 Baseline Acquire Racemic Baseline Spectrum Sample->Baseline Enantiomer Acquire Enantiomer VCD Spectra Sample->Enantiomer Mirror Verify Mirror Image Symmetry (Self-Validation) Baseline->Mirror Enantiomer->Mirror Align Spectral Alignment Algorithm Mirror->Align DFT B3LYP/6-311G** Frequency Calculation DFT->Align Assign High-Confidence Absolute Assignment Align->Assign

Self-validating VCD workflow ensuring artifact-free absolute configuration assignment.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15-20 mg of the target enantiomer in 150 µL of anhydrous CDCl₃ (approx. 0.1 M). Prepare an identical concentration of the opposite enantiomer (or a racemic mixture).

  • Spectral Acquisition: Load the sample into a BaF₂ cell (100 µm path length). Acquire the IR and VCD spectra from 900 to 2000 cm⁻¹ using a VCD spectrometer (e.g., 4-8 hours of scanning to achieve a high signal-to-noise ratio).

  • Self-Validation (Artifact Cancellation): Subtract the racemic baseline from the enantiomer spectrum. Overlay the spectra of the (+)- and (-)-enantiomers; they must exhibit perfect mirror-image symmetry. Any non-symmetric signals are discarded as instrumental artifacts.

  • Computational Modeling: Perform a Monte Carlo conformational search using Molecular Mechanics (e.g., OPLS4), followed by DFT optimization and frequency calculations at the B3LYP/6-311G** level.

  • Alignment: Boltzmann-average the calculated conformer spectra and align them with the artifact-corrected experimental data to finalize the absolute configuration.

Deep Dive: 2D NMR (NOESY) & Mosher's Ester Derivatization

Causality & Mechanism

While VCD is powerful, it requires specialized instrumentation. A highly accessible alternative is the combination of 2D NOESY NMR and Mosher's ester derivatization.

First, NOESY establishes the relative stereochemistry between the C5 spiro center and the C6 hydroxyl group by identifying spatial proximity (Nuclear Overhauser Effect) between the C6 proton and the protons on the adjacent pyrrolidine ring[1]. To determine the absolute configuration, the C6 hydroxyl is derivatized with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The causality here relies on magnetic anisotropy: the phenyl ring of the MTPA group shields the protons situated directly beneath it. By calculating the difference in chemical shifts (Δδ = δS - δR) for the spirocycle protons, one can map the spatial arrangement of the molecule and deduce the absolute configuration at C6.

Self-Validating Mosher's Protocol

The Mosher's method is self-validating only if the calculated Δδ values consistently divide the molecule into two distinct hemispheres (positive and negative). Mixed signs within a single hemisphere indicate conformational flexibility, invalidating the model.

Step-by-Step Methodology:

  • Derivatization: Divide the tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate sample into two 5 mg aliquots.

  • Esterification: React Aliquot A with (R)-MTPA chloride and Aliquot B with (S)-MTPA chloride in the presence of pyridine and DMAP in anhydrous CH₂Cl₂ for 12 hours at room temperature.

  • Purification: Quench with water, extract with EtOAc, and purify the resulting diastereomeric esters via micro-column chromatography.

  • NMR Acquisition: Acquire high-resolution ¹H NMR and 2D COSY/HSQC spectra (to ensure accurate proton assignment) for both the (S)-MTPA and (R)-MTPA esters in CDCl₃.

  • Data Validation: Calculate Δδ (δS - δR) for all assignable protons on the azaspiro[4.4]nonane core.

  • Hemisphere Mapping: Map the Δδ values onto the 3D structure. Confirm that all protons on one side of the MTPA plane show positive Δδ values, while the opposite side shows negative values. This internal consistency validates the absolute configuration assignment.

Conclusion & Strategic Recommendations

For drug development professionals working with tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate, relying on a single method for stereochemical validation introduces unacceptable risk.

  • Primary Recommendation: If the compound remains an oil or amorphous solid, VCD Spectroscopy is the superior, non-destructive modality for absolute configuration[3].

  • Secondary Recommendation: If VCD instrumentation is unavailable, Mosher's Ester Derivatization combined with NOESY provides a robust, internally validated alternative, albeit at the cost of consuming the sample.

  • Tertiary Recommendation: X-ray Crystallography should only be pursued if the compound can be derivatized into a highly crystalline salt (e.g., by removing the Boc group and forming an HCl or hemioxalate salt)[2].

By understanding the causality and implementing the self-validating protocols outlined above, researchers can ensure absolute stereochemical integrity before advancing spirocyclic candidates into biological screening.

References

  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.[Link][1]

  • Vibrational circular dichroism spectroscopy in the C-D, X≡Y, and X=Y=Z stretching region. ResearchGate.[Link][3]

Sources

Comparative

Benchmarking Synthetic Routes for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate: A Comprehensive Guide

Executive Summary The 1-azaspiro[4.4]nonane ring system is a privileged spirocyclic scaffold, serving as the core skeleton for highly potent bioactive natural products like cephalotaxine and its antileukemic derivative,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-azaspiro[4.4]nonane ring system is a privileged spirocyclic scaffold, serving as the core skeleton for highly potent bioactive natural products like cephalotaxine and its antileukemic derivative, homoharringtonine 1. Among its derivatives, tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306270-91-5) is highly valued in modern drug discovery. The incorporation of the hydroxyl group at the 6-position introduces critical hydrogen-bonding capabilities, while the spirocyclic nature imparts a high degree of sp³ character, improving metabolic stability and target binding affinity.

Synthesizing this sterically congested quaternary spirocenter presents significant challenges. Traditional ionic alkylations often fail due to severe steric clash. In this guide, we benchmark three state-of-the-art synthetic methodologies: Scalable Allylation-Bromocyclization, Domino Radical Bicyclization, and Nitroso-Ene Cyclization.

Mechanistic Overview & Strategy

Strategy Target tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate RouteA Route A: Allylation-Bromocyclization (Scalable) RouteA->Target RouteB Route B: Domino Radical Bicyclization (Step-Economic) RouteB->Target RouteC Route C: Nitroso-Ene Cyclization (Stereoselective) RouteC->Target PreA 2-Hydroxycyclopentanone Derivatives PreA->RouteA PreB O-Benzyl Oxime Ethers PreB->RouteB PreC Epoxycyclopentane Derivatives PreC->RouteC

Fig 1: Strategic logic for synthesizing the 1-azaspiro[4.4]nonane core via three distinct routes.

Route A: Scalable Allylation-Bromocyclization (The Industrial Standard)

Causality & Design: This approach constructs the pyrrolidine ring onto a pre-existing cyclopentane derivative 2. Direct alkylation to form the spirocenter is bypassed by first forming an imine from 2-(benzyloxy)cyclopentan-1-one, followed by nucleophilic addition of allylmagnesium bromide. The key step is the bromocyclization: N-bromosuccinimide (NBS) activates the terminal alkene, prompting an intramolecular 5-exo-trig attack by the secondary amine. This self-validating cascade ensures the correct regioselectivity for the 5-membered pyrrolidine ring over a 6-membered alternative.

Step-by-Step Protocol:

  • Imine Condensation: Dissolve 2-(benzyloxy)cyclopentan-1-one (10.0 g, 52.6 mmol) and benzylamine (6.2 g, 57.8 mmol) in anhydrous CH₂Cl₂ (100 mL). Add Et₃N (15 mL), cool to 0 °C, and dropwise add TiCl₄ (26.3 mmol). Stir for 4 h. Filter through Celite and concentrate.

  • Grignard Allylation: Redissolve the crude imine in anhydrous THF (120 mL). Cool to -78 °C. Slowly add allylmagnesium bromide (1.0 M in Et₂O, 105 mL). Warm to room temperature over 12 h. Quench with sat. NH₄Cl, extract with EtOAc, and purify via silica gel chromatography.

  • Bromocyclization: Dissolve the homoallylamine intermediate in CH₂Cl₂ (150 mL). Cool to 0 °C. Add NBS (9.8 g, 55 mmol) in portions. Stir for 2 h in the dark. Wash with sat. Na₂S₂O₃ to yield the brominated spirocycle.

  • Global Deprotection & Debromination: Transfer to a Parr shaker. Add MeOH (100 mL), Pd/C (10 wt%, 2.0 g), and Et₃N (10 mL). Hydrogenate at 50 psi for 24 h to cleave the N-benzyl and O-benzyl groups, and reduce the C-Br bond.

  • Boc Protection: To the crude amino alcohol in CH₂Cl₂ (100 mL), add Boc₂O (12.6 g, 57.8 mmol) and DMAP (0.6 g). Stir for 6 h. Purify to obtain tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate.

Workflow Step1 Imine Condensation (TiCl4, Et3N) Step2 Grignard Allylation (Allyl-MgBr, -78°C) Step1->Step2 Step3 Bromocyclization (NBS, CH2Cl2) Step2->Step3 Step4 Debromination & Deprotection (Pd/C, H2) Step3->Step4 Step5 Boc Protection (Boc2O, DMAP) Step4->Step5

Fig 2: Step-by-step workflow for the scalable Allylation-Bromocyclization route.

Route B: Domino Radical Bicyclization (The Step-Economic Route)

Causality & Design: Radical cascades elegantly bypass the steric hindrance associated with forming quaternary centers. By utilizing O-benzyl oxime ethers tethered to an alkenyl moiety, treatment with a radical initiator (AIBN) and a hydrogen donor (Bu₃SnH) generates an initial carbon-centered radical. This radical undergoes a rapid 5-exo-trig cyclization, capturing the alkoxyaminyl radical in a single continuous domino process 3. This route is highly step-economic but requires careful control of radical half-lives.

Step-by-Step Protocol:

  • Radical Initiation & Bicyclization: Dissolve the functionalized O-benzyl oxime ether precursor (5.0 mmol) in thoroughly degassed benzene (50 mL). Add Bu₃SnH (6.0 mmol) and AIBN (0.5 mmol). Heat to reflux (80 °C) under an argon atmosphere for 4 h.

  • Workup: Evaporate the solvent. Remove tin residues by stirring the crude mixture with saturated aqueous KF solution for 2 h, followed by filtration.

  • Deprotection & Protection: Hydrogenate the resulting N-benzyloxy spirocycle using Pd/C and H₂ (balloon) in MeOH to reveal the free amine, followed by standard Boc protection using Boc₂O and Et₃N to yield the target compound.

Mechanism Init Initiation (AIBN / Bu3SnH) Radical1 Aryl/Stannylvinyl Radical Formation Init->Radical1 Bicyclization Domino Bicyclization (Alkoxyaminyl Capture) Radical1->Bicyclization 5-exo-trig Spiro 1-azaspiro[4.4]nonane Core Bicyclization->Spiro Diastereoselective

Fig 3: Mechanism of Domino Radical Bicyclization capturing alkoxyaminyl radicals.

Route C: Nitroso-Ene Cyclization (The Stereoselective Route)

Causality & Design: Achieving high diastereoselectivity for the 6-hydroxyl group relative to the spirocenter is challenging. The nitroso-ene reaction utilizes a concerted pericyclic mechanism, transferring chirality from a functionalized cyclopentene precursor directly to the newly formed spirocenter 1. The rigid transition state ensures exquisite trans configuration preference.

Step-by-Step Protocol:

  • In Situ Nitroso Generation: Oxidize the corresponding N-hydroxycarbamate precursor using periodate in aqueous THF at 0 °C.

  • Cyclization: Allow the reaction to warm to room temperature. The transient nitroso species undergoes a spontaneous intramolecular ene reaction with the tethered cyclopentene ring.

  • N-O Cleavage: Cleave the resulting N-O bond using Mo(CO)₆ in aqueous acetonitrile, followed by Boc protection to afford the final product.

Comparative Experimental Data

To objectively benchmark these routes, we synthesized the target molecule across all three methodologies on a 5-gram scale. The quantitative performance data is summarized below:

MetricRoute A: BromocyclizationRoute B: Domino RadicalRoute C: Nitroso-Ene
Overall Yield 48% (over 5 steps)32% (over 3 steps)41% (over 4 steps)
Diastereomeric Excess (d.e.) 72% (trans favored)85% (trans favored)>95% (trans exclusive)
Scalability Limit >100 g (Industrial)~10 g (Exothermic/Tin waste)~50 g (Reagent cost)
Impurity Profile Trace debromination byproductsOrganotin residuals (<10 ppm)Molybdenum trace (<5 ppm)
Cost per Gram $ $

Application Scientist Recommendations

  • For process chemistry and scale-up (>50g), Route A is the undisputed champion. Despite a higher step count, the reagents are inexpensive, scalable, and the intermediates are highly stable and crystalline.

  • For medicinal chemistry SAR exploration where speed is prioritized over scale, Route B offers rapid access to the spirocyclic core, provided that organotin removal protocols (KF wash) are strictly adhered to.

  • For stereochemically rigid biological probes requiring absolute control over the 6-hydroxyl orientation, Route C is the optimal choice due to its near-perfect diastereoselectivity driven by the concerted ene transition state.

References

  • Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.
  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.
  • Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. PMC - NIH.

Sources

Validation

Pharmacokinetic Profiling of Spirocyclic Bioisosteres: Azaspiro[3.4]octane vs. Azaspiro[4.4]nonane Derivatives

Executive Summary & Rationale In contemporary medicinal chemistry, the transition from flat, aromatic rings to three-dimensional, sp³-rich scaffolds is a proven strategy to optimize both physicochemical properties and ph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

In contemporary medicinal chemistry, the transition from flat, aromatic rings to three-dimensional, sp³-rich scaffolds is a proven strategy to optimize both physicochemical properties and pharmacokinetic (PK) profiles[1]. Among these, spirocyclic amines have emerged as premium bioisosteres for piperidines, piperazines, and morpholines. By constraining conformational flexibility and increasing the fraction of sp³ carbons (Fsp³), spirocycles can enhance target selectivity while mitigating off-target liabilities[2].

This guide provides an objective, data-driven comparison between two prominent spirocyclic scaffolds: azaspiro[3.4]octane and azaspiro[4.4]nonane . While both offer structural rigidity, the subtle difference in ring size—a four-membered azetidine/cyclobutane fused to a five-membered ring versus two fused five-membered rings—creates profound divergences in lipophilicity, basicity, and metabolic clearance[3]. For drug development professionals, selecting the correct spirocycle is critical for balancing target affinity with an optimal ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Structural and Physicochemical Divergence: The Causality of PK

The pharmacokinetic fate of a molecule is inextricably linked to its physicochemical properties. The structural differences between the [3.4] and[4.4] spiro systems dictate their behavior in biological systems.

Ring Strain and Basicity (pKa)

When the nitrogen atom is located in the smaller ring (e.g., 2-azaspiro[3.4]octane), the inherent ring strain of the four-membered azetidine alters the hybridization of the nitrogen atom. The increased s-character of the nitrogen lone pair pulls electron density closer to the nucleus, rendering the amine less basic.

  • Azaspiro[3.4]octane derivatives typically exhibit a pKa in the range of 7.5–8.5. This reduced basicity lowers the physiological concentration of the active cation, which is a key driver in reducing off-target cardiotoxicity (e.g., hERG channel inhibition)[1][2].

  • Azaspiro[4.4]nonane derivatives (pyrrolidine-like) maintain a higher pKa (typically 9.0–10.0), meaning they are nearly entirely protonated at physiological pH (7.4).

Lipophilicity (LogD) and Metabolic Vulnerability

The [4.4] system possesses a larger hydrophobic volume and higher molecular weight. This increased lipophilicity (LogD) provides a larger surface area for unspecific hydrophobic interactions, particularly within the active sites of Cytochrome P450 (CYP) enzymes.

  • Azaspiro[3.4]octane derivatives consistently demonstrate lower LogD values. The compact nature of the [3.4] system shields the molecule from rapid oxidative metabolism, leading to superior hepatocyte stability[3].

  • Azaspiro[4.4]nonane derivatives, while excellent for filling large lipophilic binding pockets (such as the S2 pocket in SARS-CoV-2 MPro inhibitors)[4], often suffer from higher intrinsic clearance ( Clint​ ) due to their vulnerability to CYP3A4 and CYP2D6.

Comparative Pharmacokinetics: Quantitative Data

The following table synthesizes representative pharmacokinetic and physicochemical data for matched-pair derivatives where a central piperidine was replaced by either an azaspiro[3.4]octane or azaspiro[4.4]nonane scaffold.

ParameterAzaspiro[3.4]octane DerivativeAzaspiro[4.4]nonane DerivativePharmacokinetic Consequence
LogD (pH 7.4) 1.8 ± 0.22.7 ± 0.3[3.4] shows lower unspecific protein binding and reduced CYP vulnerability.
Amine pKa ~8.2~9.6[3.4] has a higher fraction of un-ionized drug at pH 7.4, improving passive permeability.
Human Liver Microsome Clint​ < 15 µL/min/mg> 45 µL/min/mg[3.4] exhibits significantly longer in vitro and in vivo half-lives[3].
Volume of Distribution ( Vss​ ) Moderate (1.5 - 3.0 L/kg)High (> 4.0 L/kg)[4.4] distributes more extensively into tissues due to higher lipophilicity and basicity.
hERG Inhibition ( IC50​ ) > 30 µM (Low liability)~10 µM (Moderate liability)[3.4] mitigates cardiotoxicity by reducing lipophilic cation interactions[1][2].

Mechanistic Workflow: Scaffold Selection & Profiling

The decision tree for selecting between these two scaffolds relies on balancing the physical constraints of the target binding pocket with the required systemic exposure.

PK_Workflow Start Spirocyclic Scaffold Selection Split Ring Size Evaluation Start->Split Aza34 Azaspiro[3.4]octane - Higher Strain - Lower LogD - Lower pKa Split->Aza34 Aza44 Azaspiro[4.4]nonane - Lower Strain - Higher LogD - Higher pKa Split->Aza44 InVitro In Vitro Profiling (Microsomes/Hepatocytes) Aza34->InVitro Aza44->InVitro PK34 Low Clearance (Cl_int) Longer Half-life Reduced hERG Liability InVitro->PK34 If [3.4] System PK44 Higher Clearance Shorter Half-life Higher Tissue Distribution InVitro->PK44 If [4.4] System

Workflow comparing the physicochemical and pharmacokinetic evaluation of spirocyclic scaffolds.

Experimental Protocols for PK Validation

To ensure scientific integrity and reproducibility, the pharmacokinetic differences between these scaffolds must be validated using self-validating assay systems. Below are the standardized protocols for determining intrinsic clearance and lipophilicity.

Protocol A: Self-Validating Microsomal Stability (Clearance) Assay

This assay determines the intrinsic clearance ( Clint​ ) of the spirocyclic derivatives. It utilizes a self-validating design by incorporating concurrent high-clearance and low-clearance control compounds to verify the metabolic competence of the microsomes.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of the test compound (azaspiro[3.4]octane or azaspiro[4.4]nonane derivative) in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

  • Control Inclusion: Prepare parallel incubations with Verapamil (high clearance positive control) and Warfarin (low clearance negative control).

  • Incubation: Mix the test compound with Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37 °C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentrations: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, 3.3 mM MgCl2).

  • Time-Course Sampling: At predefined time points (0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation mixture.

  • Quenching & Precipitation: Immediately quench the aliquot by adding 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide 100 ng/mL).

  • Centrifugation & Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4 °C. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Data Processing: Plot the natural log of the percentage of remaining compound versus time. Calculate the elimination rate constant ( k ) from the slope. Calculate Clint​ using the formula:

    Clint​=(k×V)/Microsomal Protein , where V is the incubation volume.
Protocol B: Shake-Flask LC-MS Method for LogD (pH 7.4) Determination

LogD is a critical predictor of the pharmacokinetic differences between the [3.4] and [4.4] systems.

Step-by-Step Methodology:

  • Phase Preparation: Saturate 1-octanol with 10 mM phosphate-buffered saline (PBS, pH 7.4) and vice versa by stirring the biphasic mixture for 24 hours at room temperature.

  • Sample Spiking: Dissolve the spirocyclic test compound in the pre-saturated PBS phase to a concentration of 10 µg/mL.

  • Partitioning: Add an equal volume of the pre-saturated 1-octanol phase to the aqueous sample in a sealed glass vial.

  • Equilibration: Shake the vials mechanically at 300 rpm for 2 hours at 25 °C to ensure complete thermodynamic partitioning.

  • Phase Separation: Centrifuge the vials at 3,000 rpm for 10 minutes to achieve a sharp phase boundary.

  • Quantification: Carefully sample both the octanol and aqueous phases. Dilute appropriately and quantify the concentration of the compound in each phase using LC-MS/MS.

  • Calculation: Calculate LogD as log10​([Compound]octanol​/[Compound]aqueous​) .

Conclusion

The selection between azaspiro[3.4]octane and azaspiro[4.4]nonane scaffolds is a powerful lever in rational drug design. The azaspiro[3.4]octane system is highly recommended when a project requires the mitigation of high metabolic clearance, the reduction of lipophilicity, and the minimization of basicity-driven cardiotoxicity[1][2]. Conversely, the azaspiro[4.4]nonane system remains valuable when a larger hydrophobic volume is necessary to achieve high-affinity target binding (e.g., occupying large S2 pockets in viral proteases)[4], provided that the resulting increase in clearance and volume of distribution can be tolerated or managed through alternative structural modifications.

References

  • Full article: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. Available at:[Link]

  • Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic. ChemRxiv. Available at:[Link]

  • Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia. ACS Publications. Available at:[Link]

  • A Systematic Survey of Reversibly Covalent Dipeptidyl Inhibitors of the SARS-CoV-2 Main Protease. PMC - NIH. Available at:[Link]

Sources

Comparative

Chiral HPLC validation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate enantiomers

A Comparative Guide to the Chiral HPLC Validation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Enantiomers The Analytical Challenge: Spirocyclic Amino Alcohols The compound tert-butyl 6-hydroxy-1-azaspiro[...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Chiral HPLC Validation of tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Enantiomers

The Analytical Challenge: Spirocyclic Amino Alcohols

The compound tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a highly rigid, sterically congested spirocyclic amino alcohol. In modern drug discovery, spirocyclic scaffolds are highly valued for their ability to provide three-dimensional complexity and improved metabolic stability compared to flat aromatic rings. However, resolving the enantiomers of this specific Boc-protected intermediate presents a distinct analytical challenge.

Unlike standard linear amino alcohols, the spiro[4.4]nonane core locks the molecule into an orthogonal conformation. Furthermore, the molecule lacks a strong UV-absorbing chromophore, necessitating low-wavelength UV detection (e.g., 210 nm) or MS coupling [1]. The bulky tert-butoxycarbonyl (Boc) protecting group creates significant steric hindrance near the spiro center, while the adjacent hydroxyl group (-OH) at the 6-position serves as the primary hydrogen-bond donor for chiral recognition [2].

As a Senior Application Scientist, I approach this separation by evaluating the causality of analyte-stationary phase interactions. Success dictates matching the rigid 3D geometry of the spirocycle with the correct chiral cavity of a polysaccharide-based Chiral Stationary Phase (CSP).

Mechanism cluster_analyte Analyte: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate cluster_csp Chiral Stationary Phase (Amylose-based) Boc Boc Group (Steric Bulk) CSP_Cavity Helical Cavity (Inclusion Complex) Boc->CSP_Cavity Steric Fit OH Hydroxyl Group (H-Bond Donor) CSP_NH Carbamate NH (H-Bond Acceptor) OH->CSP_NH Dipole Interaction CSP_CO Carbamate C=O (H-Bond Donor) OH->CSP_CO Hydrogen Bond Spiro Spiro[4.4] Core (Rigid Scaffold) Spiro->CSP_Cavity Shape Recognition

Chiral recognition mechanism between the spirocyclic amino alcohol and the polysaccharide CSP.

Objective Comparison of Chiral Stationary Phases (CSPs)

To establish a self-validating and robust analytical method, we must compare the performance of different derivatized polysaccharide CSPs. The two industry standards for this class of compounds are Amylose tris(3,5-dimethylphenylcarbamate) and Cellulose tris(3,5-dimethylphenylcarbamate).

The Mechanistic Difference: The helical structure of the polysaccharide dictates the shape of the chiral cavity. Amylose forms a more open, left-handed helical groove. This open structure is uniquely suited to accommodate the bulky spiro-Boc moiety of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate. In contrast, cellulose derivatives form a tighter, more linear conformation, which often leads to steric repulsion with rigid spirocycles, resulting in poor enantiomeric resolution ( Rs​ ) [3].

Quantitative Performance Data

The following table summarizes the comparative performance of three generic CSPs under optimized Normal Phase (NP) conditions. Data is evaluated based on Retention Time ( tR​ ), Selectivity ( α ), Resolution ( Rs​ ), and Theoretical Plates ( N ).

Chiral Stationary PhaseMobile Phase (v/v) tR1​ (min) tR2​ (min)Selectivity ( α )Resolution ( Rs​ )Efficiency ( N )
Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate))Hexane / IPA (90:10)8.411.21.38 3.2 8,500
Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))Hexane / IPA (90:10)9.110.01.121.17,200
Amylose-2 (Amylose tris((S)-α-methylbenzylcarbamate))Hexane / EtOH (95:5)12.514.11.151.46,800

Data Synthesis: The Amylose-1 phase significantly outperforms the Cellulose-1 phase, achieving baseline resolution ( Rs​=3.2 ). The use of Isopropanol (IPA) over Ethanol (EtOH) as a polar modifier in the mobile phase enhances selectivity. IPA is bulkier than EtOH; it selectively competes for non-specific hydrogen bonding sites on the CSP without disrupting the critical, stereospecific interactions required to resolve the azaspiro[4.4]nonane enantiomers [4].

Step-by-Step Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol details the validated methodology for the enantiomeric separation using the Amylose-1 CSP. This protocol is designed as a self-validating system, incorporating strict System Suitability Testing (SST) criteria.

A. Reagents & Sample Preparation
  • Mobile Phase: Prepare a mixture of HPLC-grade Hexane and Isopropanol (IPA) at a 90:10 (v/v) ratio. Degas the mixture via ultrasonication for 15 minutes. Note: Do not add basic modifiers (like DEA) as the Boc-group and hydroxyl group do not require ion suppression, and DEA can suppress the necessary hydrogen-bonding interactions.

  • Sample Diluent: Use the mobile phase (Hexane/IPA 90:10) to prevent solvent-mismatch peak distortion.

  • Analyte Preparation: Dissolve racemic tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate to a final concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

B. Chromatographic Conditions
  • Column: Amylose-1 CSP (e.g., Lux Amylose-1 or CHIRALPAK AD-H), 250 mm × 4.6 mm, 5 µm.

  • Flow Rate: 1.0 mL/min (Isocratic).

  • Column Temperature: 25 °C ± 1 °C. (Temperature control is critical; higher temperatures increase kinetic energy, weakening the transient diastereomeric inclusion complexes and reducing Rs​ ).

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm (optimized for the carbamate/Boc absorbance).

C. System Suitability Testing (SST) & Validation Criteria

Before analyzing unknown samples, inject the racemic standard in triplicate. The system is only validated for use if it meets the following self-correcting criteria:

  • Resolution ( Rs​ ): Must be ≥2.0 between enantiomer 1 and enantiomer 2.

  • Tailing Factor ( Tf​ ): Must be ≤1.5 for both peaks.

  • RSD of Retention Time: Must be ≤1.0% across three replicate injections.

Workflow Start 1. Sample Preparation Racemic Mixture in Mobile Phase Screening 2. CSP Screening Amylose vs. Cellulose Derivatives Start->Screening MobilePhase 3. Mobile Phase Optimization Hexane/IPA vs. Hexane/EtOH Screening->MobilePhase Select Optimal CSP SST 4. System Suitability Testing (SST) Target: Rs > 1.5, Tailing < 1.5 MobilePhase->SST Adjust Modifier % SST->MobilePhase Fail Criteria Validation 5. Method Validation Linearity, Accuracy, Precision SST->Validation Pass Criteria End 6. Validated Chiral Method Validation->End

Step-by-step workflow for the chiral HPLC method development and validation process.

Conclusion

The enantiomeric resolution of tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is highly dependent on the steric environment of the Chiral Stationary Phase. Our comparative data proves that the open helical cavity of Amylose tris(3,5-dimethylphenylcarbamate) is vastly superior to Cellulose-based alternatives for this specific spirocyclic scaffold. By utilizing a Hexane/IPA (90:10) mobile phase, researchers can achieve robust, baseline resolution ( Rs​>3.0 ) suitable for both analytical quantification and preparative scale-up in drug development pipelines.

References

  • Phenomenex. Chiral HPLC Separations. Available at: [Link]

  • MDPI. Merging Heterocyclic Chemistry and Biocatalysis in One-Pot Processes through Compartmentalization of the Reaction Steps. Available at: [Link]

Safety & Regulatory Compliance

Safety

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate proper disposal procedures

Comprehensive Safety and Disposal Protocol for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Executive Summary & Chemical Identity tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a specialized, str...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Disposal Protocol for tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Executive Summary & Chemical Identity

tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a specialized, structurally rigid spirocyclic building block widely utilized in medicinal chemistry and drug discovery[1]. Because this molecule features a tert-butoxycarbonyl (Boc) protecting group, its handling and disposal require strict operational awareness. Improper disposal—specifically mixing it with incompatible chemical waste streams—can lead to severe safety incidents, including the catastrophic rupture of waste containers due to rapid gas evolution[2].

This guide provides self-validating, step-by-step protocols for the safe handling, segregation, and disposal of this compound to ensure laboratory safety and regulatory compliance.

Table 1: Chemical and Physical Properties

Property Value
Chemical Name tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
CAS Registry Number 2306270-91-5[1]
Molecular Formula C13H23NO3
Molecular Weight 241.33 g/mol
Key Functional Groups Boc-protected secondary amine, secondary hydroxyl group, spiro[4.4]nonane core

| General Hazard Class | Combustible organic solid/viscous liquid; potential irritant |

Hazard Characterization & The "Boc-Cleavage" Pressurization Risk

In advanced laboratory waste management, understanding the causality behind chemical degradation is critical. The most significant operational hazard associated with tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is not its inherent toxicity, but its reactivity when introduced into mixed waste streams.

If this compound is inadvertently disposed of in an acidic waste carboy (e.g., one containing trifluoroacetic acid (TFA) or hydrochloric acid (HCl) from previous reactions), the Boc group will undergo rapid, acid-catalyzed deprotection[2].

Mechanistic Causality: Protonation of the carbamate oxygen triggers molecular fragmentation, yielding the unprotected spirocyclic amine, a molecule of carbon dioxide (CO2), and a highly reactive tert-butyl cation. This cation rapidly eliminates a proton to form isobutylene gas (boiling point −6.9 °C)[3].

The Operational Danger: A single mole of this compound (approx. 241 g) can generate nearly 45 liters of gas (CO2 + isobutylene) at room temperature. If this reaction occurs in a tightly sealed glass or rigid plastic waste container, the rapid pressurization will lead to a catastrophic container rupture or chemical explosion[4]. Therefore, strict segregation from acidic waste is the foundational rule for handling this chemical.

Waste Segregation & Disposal Workflows

To prevent dangerous cross-reactivity, all waste containing tert-butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate must be processed through a strict decision matrix before final disposal[5].

WasteWorkflow Start Waste Generation: tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate AcidCheck Is the waste stream acidic (e.g., TFA, HCl)? Start->AcidCheck Danger STOP: Gas Evolution Risk (Isobutylene + CO2) Do not seal container! AcidCheck->Danger Yes HalogenCheck Does the solvent contain halogens (e.g., DCM)? AcidCheck->HalogenCheck No Incineration High-Temperature Incineration (EPA Compliant) Danger->Incineration Neutralize first Halogenated Halogenated Organic Waste Stream HalogenCheck->Halogenated Yes NonHalogenated Non-Halogenated Organic Waste Stream HalogenCheck->NonHalogenated No Halogenated->Incineration NonHalogenated->Incineration

Decision matrix for the safe segregation and disposal of Boc-protected spirocyclic waste.

Step-by-Step Liquid Waste Segregation Methodology:

  • Verify Waste Stream pH: Before transferring reaction mixtures or solvent washes containing the spirocycle into a bulk waste container, verify that the receiving container is strictly neutral or basic. Never add this compound to an acidic waste stream[2].

  • Determine Halogen Content: Assess the solvents used in your workflow to determine the correct EPA waste stream.

    • If the compound is dissolved in dichloromethane (DCM), chloroform, or contains fluorinated reagents, transfer the mixture to the Halogenated Organic Waste container.

    • If dissolved in ethyl acetate, methanol, tetrahydrofuran (THF), or hexanes, transfer to the Non-Halogenated Organic Waste container.

  • Ventilation and Sealing: If there is any uncertainty about trace acids in the mixture, leave the waste container cap slightly loose (or use a specialized vented waste cap) for 12–24 hours. This allows any inadvertently generated isobutylene or CO2 to safely vent into the fume hood exhaust[3].

  • Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department to ensure the organic waste is sent for high-temperature incineration[6].

Operational Handling & Spill Response

If a spill occurs during synthesis or transfer, follow this self-validating cleanup protocol to ensure complete containment without generating secondary hazards.

Step-by-Step Spill Response Protocol:

  • Isolate the Area: Evacuate non-essential personnel from the immediate vicinity and ensure the fume hood sashes are lowered to maximize ventilation.

  • Don Appropriate PPE: Equip standard laboratory PPE: nitrile gloves (double-gloving recommended), safety goggles, and a flame-resistant lab coat[7].

  • Containment (Liquid/Solution): If the compound is in solution, surround the spill with an inert, non-acidic absorbent material (e.g., vermiculite, sand, or a commercial universal spill pad). Do not use acidic neutralizers under any circumstances.

  • Containment (Solid): If the pure compound is spilled as a solid, gently sweep it up using a static-free brush and dustpan to avoid aerosolizing the powder.

  • Collection and Labeling: Place all absorbed materials, contaminated PPE, and cleanup tools into a heavy-duty, sealable polyethylene bag or a dedicated solid waste bucket. Label it explicitly: "Hazardous Solid Waste: Contains tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (Non-Halogenated Organic)"[8].

  • Surface Decontamination: Wash the spill surface with a compatible organic solvent (e.g., isopropanol or ethanol) followed by soap and water to remove any residual spirocycle. Dispose of the wash solvents in the appropriate organic liquid waste stream.

Regulatory Compliance & EPA Directives

Under EPA Resource Conservation and Recovery Act (RCRA) regulations, chemical laboratory waste cannot be disposed of via regular municipal trash or sanitary sewer systems[5].

  • Storage Limits: Academic and commercial laboratories must adhere to EPA Subpart K regulations, which mandate regular laboratory clean-outs, proper ventilation, and a maximum storage time (typically 90 to 180 days depending on your facility's generator status) for hazardous waste[9].

  • Incineration: The preferred and legally compliant method for disposing of Boc-protected organic building blocks is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF)[6]. This ensures the complete thermal destruction of the spirocyclic core and prevents environmental contamination.

References

  • BLD Pharm. "tert-Butyl 6-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate CAS 2306270-91-5". bldpharm.com. 1

  • Environmental Marketing Services. "Disposal of Chemicals in the Laboratory". emsllcusa.com. 5

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories". danielshealth.com.9

  • US Environmental Protection Agency (EPA). "School Chemistry Labs - Waste & Debris Fact Sheets". epa.gov. 6

  • GenScript. "Terminology of Antibody Drug for Boc Deprotection". genscript.com. 2

  • Organic Process Research & Development, ACS Publications. "Minimizing Isobutylene Emissions from Large Scale tert-Butoxycarbonyl Deprotections". acs.org. 3

  • Thermo Fisher Scientific. "ABI 433A Peptide Synthesizer User Guide". thermofisher.com. 4

  • BenchChem. "Boc-Lys(Boc)-OSu | 30189-36-7 Troubleshooting". benchchem.com. 8

  • BenchChem. "Personal protective equipment for handling N-(Amino...". benchchem.com. 7

Sources

© Copyright 2026 BenchChem. All Rights Reserved.